(2-Ethylcyclohexyl)methanamine

Core Science & Biosynthesis

Synthesis and Mechanistic Evaluation of (2-Ethylcyclohexyl)methanamine: A Comprehensive Technical Guide

Target Molecule Profile & Structural Significance

(2-Ethylcyclohexyl)methanamine is a sterically hindered, aliphatic primary amine. Frequently isolated and utilized as its stable hydrochloride salt (CAS: 212382-68-8)[1], this molecule serves as a critical structural motif in the development of neuroactive pharmaceuticals, advanced agrochemicals, and specialized catalytic ligands.

The presence of the ethyl group at the C2 position of the cyclohexane core introduces significant steric bulk adjacent to the aminomethyl group. This creates complex relative stereochemistry (cis/trans isomerism) that heavily dictates the thermodynamic stability of intermediates during synthesis. Consequently, the selection of a synthetic route must prioritize highly stereocontrolled and robust bond-forming methodologies.

Strategic Retrosynthetic Pathways & Mechanistic Causality

To synthesize (2-ethylcyclohexyl)methanamine with high atom economy and purity, two primary retrosynthetic pathways are evaluated: the Cyanohydrin-Nitrile Reduction Route and the Reductive Amination Route .

Pathway 1: The Cyanohydrin-Nitrile Reduction Route

This classical approach relies on a one-carbon homologation of 2-ethylcyclohexanone.

• Nucleophilic Cyanation: 2-ethylcyclohexanone is reacted with hydrogen cyanide (HCN) to yield 1-hydroxy-2-ethylcyclohexanecarbonitrile[2].

  • Causality: To mitigate the extreme hazards of volatile HCN gas, the reagent is generated in situ by the dropwise addition of a strong acid (e.g., HCl) to an aqueous cyanide solution. Because cyanohydrin formation is reversible, the reaction temperature must be strictly maintained below 10 °C to thermodynamically favor the stable cyanohydrin adduct[3].

• Dehydration: The intermediate is treated with a strong dehydrating agent, such as phosphorus pentoxide (P₂O₅) or phosphorus oxychloride (POCl₃), to form 2-ethylcyclohex-1-ene-1-carbonitrile[3].

  • Causality: The elimination of water is thermodynamically driven by the formation of a highly stable α,β-unsaturated conjugated system.

• Reduction Sequence: The alkene is selectively hydrogenated, followed by the reduction of the nitrile to the primary amine.

  • Causality: Lithium Aluminum Hydride (LiAlH₄) is selected as the terminal reducing agent. The highly polarized, sp-hybridized C≡N triple bond requires a highly nucleophilic hydride donor. Weaker reducing agents (like NaBH₄) are insufficient and can stall the reaction at the imine intermediate, which would subsequently hydrolyze into an aldehyde during aqueous workup[3].

Stepwise synthesis of (2-Ethylcyclohexyl)methanamine via the cyanohydrin-nitrile pathway.

Pathway 2: Reductive Amination

An alternative, highly efficient route involves the direct reductive amination of 2-ethylcyclohexanecarbaldehyde using an ammonia source (e.g., ammonium acetate)[4].

• Causality: This reaction utilizes sodium cyanoborohydride (NaBH₃CN) or a polymer-supported equivalent (MP-Cyanoborohydride)[5]. These specific reducing agents are chosen because they remain stable in mildly acidic conditions (pH 5–6). The acidic environment is strictly required to protonate the carbonyl oxygen, facilitating nucleophilic attack by ammonia to form the transient imine. If a stronger, acid-sensitive reducing agent were deployed, it would prematurely reduce the aldehyde directly to an alcohol before the imine could form[5].

Mechanistic progression of the reductive amination pathway to the target methanamine.

Quantitative Route Comparison

The following table summarizes the thermodynamic and operational parameters of both evaluated synthetic routes to assist in process chemistry decision-making.

Parameter	Cyanohydrin-Nitrile Route	Reductive Amination Route
Overall Yield (Expected)	65% – 75%	80% – 90%
Step Count	4 Steps	1 Step (from aldehyde)
Primary Reagent Toxicity	High (in situ HCN generation)	Moderate (Cyanoborohydrides)
Stereocontrol	Moderate (Diastereomeric mixtures)	High (Thermodynamic control)
Scalability	High (Standard industrial reagents)	High (Resin-bound catalysts available)
Primary Impurities	Unreduced imines, aldehydes	Over-alkylated secondary amines

Experimental Workflow: Self-Validating Protocol for Nitrile Reduction

The reduction of 2-ethylcyclohexanecarbonitrile to (2-ethylcyclohexyl)methanamine is the most critical and hazardous step in Pathway 1. The following protocol is engineered as a self-validating system , ensuring empirical verification at every phase to prevent downstream failures.

Objective: Convert 2-ethylcyclohexanecarbonitrile to (2-ethylcyclohexyl)methanamine via LiAlH₄ reduction.

• System Validation Check 1 (Pre-Reaction): Confirm the purity of the starting nitrile via FTIR spectroscopy. A sharp, distinct peak at ~2240–2250 cm⁻¹ (C≡N stretch) must be present. If a broad peak at ~3300 cm⁻¹ (O-H) is detected, the starting material is contaminated with un-dehydrated cyanohydrin and must be purified before proceeding.

Step-by-Step Methodology:

• Preparation: In a flame-dried, nitrogen-purged round-bottom flask, suspend LiAlH₄ (2.0 eq) in anhydrous Tetrahydrofuran (THF).

  • Causality: A 100% stoichiometric excess (2.0 eq instead of 1.0 eq) is utilized because the highly polarized triple bond requires an overwhelming hydride concentration to prevent the reaction from stalling at the imine stage and forming aldehyde byproducts[3].

• Addition: Cool the suspension to 0 °C using an ice bath. Add 2-ethylcyclohexanecarbonitrile dissolved in anhydrous THF dropwise to control the exothermic evolution of hydrogen gas.

• Reflux: Remove the ice bath and heat the mixture to reflux (66 °C) for 4 to 6 hours.

  • System Validation Check 2 (In-Process): Withdraw a 0.1 mL aliquot, quench carefully with water, extract with diethyl ether, and analyze via GC-MS. The reaction is deemed complete only when the starting material mass peak is entirely consumed.

• Fieser Workup: Cool the reaction mixture back to 0 °C. For every x grams of LiAlH₄ used, sequentially and cautiously add x mL of distilled water, x mL of 15% aqueous NaOH, and 3x mL of distilled water.

  • Causality: This precise stoichiometric quenching method traps the reactive aluminum byproducts in a granular, easily filterable crystalline lattice (lithium aluminate salts). Deviating from this ratio results in a gelatinous emulsion that traps the product and ruins the yield.

• Isolation: Filter the granular salts through a Celite pad. Wash the filter cake thoroughly with THF. Concentrate the combined organic filtrates under reduced pressure to yield the crude freebase amine.

• Salt Formation (Optional): Dissolve the freebase in anhydrous diethyl ether and bubble dry HCl gas (or add ethereal HCl) to precipitate (2-ethylcyclohexyl)methanamine hydrochloride[1].

• System Validation Check 3 (Post-Reaction): Analyze the isolated product via ¹³C NMR. The definitive success criteria are the complete disappearance of the nitrile carbon signal (~120 ppm) and the emergence of a new aliphatic methylene carbon signal adjacent to the primary amine (~45 ppm).

References

• Benchchem. "Cyclohexene-1-carbonitrile | 27456-25-3". 3

• American Elements. "(2-ethylcyclohexyl)methanamine hydrochloride | CAS 212382-68-8".1

• BRENDA Enzyme Database. "Information on EC 4.1.2.10 - (R)-mandelonitrile lyase". 2

• Benchchem. "Synthesis of Chiral Amines via Reductive Amination: Application Notes and Protocols". 4

• Biotage. "MP-Cyanoborohydride Application Notes". 5

Sources

• 1. americanelements.com [americanelements.com]
• 2. Information on EC 4.1.2.10 - (R)-mandelonitrile lyase - BRENDA Enzyme Database [brenda-enzymes.org]
• 3. Cyclohexene-1-carbonitrile | 27456-25-3 | Benchchem [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. data.biotage.co.jp [data.biotage.co.jp]

Spectroscopic Characterization of (2-Ethylcyclohexyl)methanamine: A Comprehensive Technical Guide

Executive Summary

(2-Ethylcyclohexyl)methanamine (CAS: 223747-29-3) is a sterically hindered, lipophilic primary aliphatic amine frequently utilized as a building block in the development of central nervous system (CNS) therapeutics and advanced materials. Due to the presence of a flexible cyclohexane ring and two adjacent stereocenters, the molecule exists in multiple conformational states (cis and trans diastereomers), which directly impact its spectroscopic signature.

This whitepaper provides an authoritative, in-depth technical guide to the spectroscopic data (NMR, FT-IR, and MS) of (2-Ethylcyclohexyl)methanamine. As a Senior Application Scientist, I have structured this guide to not only present the expected quantitative data but to explain the fundamental causality behind these assignments and provide self-validating experimental protocols for robust laboratory execution.

Conformational Dynamics and Stereochemistry

Before analyzing the spectroscopic data, one must understand the structural mechanics of the molecule. The cyclohexane ring predominantly adopts a chair conformation to minimize torsional strain.

• In the trans-isomer , the most stable conformer places both the ethyl group at C2 and the aminomethyl group at C1 in equatorial positions (1e, 2e), minimizing 1,3-diaxial steric clashes.

• In the cis-isomer , one substituent is forced into an axial position (e.g., 1e, 2a).

This spatial orientation is critical because axial substituents experience γ-gauche interactions with the axial protons at C3 and C5, which significantly alters their electron density and subsequent nuclear magnetic shielding[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for elucidating the stereochemistry of substituted cyclohexanes. The chemical shifts are highly sensitive to the axial/equatorial positioning of the substituents.

Causality of Chemical Shifts

In 13 C NMR, a substituent in an axial position will be shielded relative to its equatorial counterpart due to the γ-gauche effect (steric compression from 1,3-diaxial interactions)[1]. Therefore, if the sample is a mixture of diastereomers, the cis-isomer will exhibit upfield shifts (typically 4–6 ppm lower) for the C1 and C2 carbons compared to the trans-isomer[1]. In 1 H NMR, axial protons generally resonate upfield of equatorial protons due to the magnetic anisotropy of the adjacent C-C bonds.

Quantitative Data Summary

Data represents the thermodynamically favored trans-(1e, 2e) conformation in CDCl 3​ at 298 K.

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & Coupling	Assignment / Causality
1 H	2.55 – 2.70	Multiplet (2H)	-CH 2​ -N : Deshielded by the electronegative nitrogen atom.
1 H	1.15 – 1.30	Broad Singlet (2H)	-NH 2​ : Primary amine protons; broad due to quadrupolar relaxation of 14 N and chemical exchange.
1 H	0.85	Triplet (3H, J = 7.0 Hz)	-CH 3​ (Ethyl): Terminal methyl group split by adjacent -CH 2​ -.
1 H	0.90 – 1.80	Complex Multiplets (12H)	Ring & Ethyl -CH 2​ / -CH- : Overlapping aliphatic envelope.
13 C	~46.5	Singlet	C-N (-CH 2​ -) : Strongly deshielded by the amine group.
13 C	~42.0	Singlet	C1 (Ring) : Methine carbon attached to the aminomethyl group.
13 C	~39.5	Singlet	C2 (Ring) : Methine carbon attached to the ethyl group.
13 C	~12.0	Singlet	-CH 3​ (Ethyl) : Terminal aliphatic carbon.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR provides orthogonal validation of the functional groups, specifically the primary amine. The polarity of the N-H bond dictates the intensity and broadness of the absorption bands.

Causality of Vibrational Modes

Primary amines (R-NH 2​ ) are characterized by two distinct N-H stretching bands in the 3400–3250 cm −1 region, corresponding to the asymmetric and symmetric stretching modes[2]. This is a definitive diagnostic feature that distinguishes them from secondary amines (which show only one band) and tertiary amines (which show none)[2][3]. Furthermore, the N-H bending (scissoring) vibration appears as a sharp band around 1650–1580 cm −1 , which can sometimes be misidentified as an alkene C=C stretch if context is ignored[2].

Quantitative Data Summary

Wavenumber (cm −1 )	Intensity	Vibrational Mode	Diagnostic Significance
~3380	Medium, Sharp	N-H Asymmetric Stretch	Confirms the presence of a primary amine[2].
~3290	Medium, Sharp	N-H Symmetric Stretch	Couples with the asymmetric stretch[2].
2920, 2850	Strong	C-H Aliphatic Stretch	Indicates the saturated cyclohexane and ethyl groups.
~1610	Medium	N-H Scissoring (Bend)	Characteristic bending mode for -NH 2​ [2][3].
~1070	Weak	C-N Stretch	Aliphatic C-N stretch; typically weak due to low polarity.
~820	Broad, Strong	N-H Wagging	Out-of-plane bending, highly sensitive to hydrogen bonding.

Mass Spectrometry (MS) and Fragmentation Mechanics

Under standard Electron Ionization (EI, 70 eV), aliphatic amines exhibit highly predictable fragmentation pathways driven by the stabilization of the resulting positive charge on the nitrogen atom.

Causality of Fragmentation (α-Cleavage)

When the molecular ion (M +• ) is formed, the radical cation is localized on the nitrogen atom due to its low ionization energy. The dominant fragmentation pathway is α-cleavage , where the C-C bond adjacent to the carbon bearing the amine is homolytically cleaved[4]. For (2-Ethylcyclohexyl)methanamine, this results in the expulsion of the bulky 2-ethylcyclohexyl radical, leaving behind a highly resonance-stabilized primary iminium ion ([CH 2​ =NH 2​ ] + ) at m/z 30[4]. Because this cleavage relieves significant steric bulk and yields a stable cation, m/z 30 is almost always the base peak (100% relative abundance) in the spectrum.

Figure 1: Dominant EI-MS fragmentation pathways for (2-Ethylcyclohexyl)methanamine.

Quantitative Data Summary

m/z Ratio	Relative Abundance	Fragment Identity	Mechanism
141	< 5%	M +•	Intact molecular ion (weak due to rapid fragmentation).
112	~ 15%	[M - C 2​ H 5​ ] +	Loss of the ethyl group from the cyclohexane ring.
111	~ 20%	[M - CH 2​ NH 2​ ] +	Cleavage of the aminomethyl group, leaving a carbocation.
30	100%	[CH 2​ =NH 2​ ] +	Base Peak : α-cleavage yielding a stable iminium ion[4].

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in drug development, analytical data cannot be collected in a vacuum. Every protocol must be a self-validating system —meaning the workflow contains internal checks that automatically flag instrument drift, sample degradation, or contamination before the data is accepted.

Figure 2: Self-validating analytical workflow for spectroscopic characterization.

Protocol A: High-Resolution NMR Acquisition

• Sample Preparation : Dissolve 15 mg of the compound in 0.6 mL of anhydrous CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS).

• Self-Validation Loop : The presence of the TMS peak precisely at 0.00 ppm validates the chemical shift axis. Assess the Full Width at Half Maximum (FWHM) of the residual CHCl 3​ solvent peak at 7.26 ppm. If FWHM > 1.0 Hz, the magnetic field is poorly shimmed; re-shim before proceeding to ensure multiplet resolution.

• Acquisition : Acquire 1 H (16 scans, 10s relaxation delay) and 13 C (1024 scans, 2s relaxation delay) spectra. The long relaxation delay ensures accurate integration of the quaternary/tertiary carbons.

Protocol B: ATR FT-IR Acquisition

• Self-Validation Loop : Prior to sample loading, run a 16-scan background spectrum of the clean diamond ATR crystal. The software must subtract this background to validate the absence of atmospheric H 2​ O (3600 cm −1 ) and CO 2​ (2350 cm −1 ) interference.

• Sample Loading : Apply 2 μL of neat (2-Ethylcyclohexyl)methanamine liquid directly onto the ATR crystal. Ensure the anvil applies consistent pressure.

• Acquisition : Collect 32 scans from 4000 to 400 cm −1 at a resolution of 4 cm −1 . Clean the crystal with isopropanol and verify a flat baseline before the next run.

Protocol C: GC-MS (EI) Acquisition

• Self-Validation Loop : Run an autotune using Perfluorotributylamine (PFTBA). Validate that the mass axis is calibrated (peaks at m/z 69, 219, and 502) and that the isotopic ratios match theoretical values. If the 502/69 ratio is < 2%, the electron multiplier or ion source requires cleaning.

• Injection : Inject 1 μL of a 1 mg/mL solution (in hexane) using a split ratio of 50:1 to prevent detector saturation.

• Acquisition : Run a temperature gradient from 50°C to 280°C at 15°C/min. The EI source must be maintained at 70 eV to ensure the α-cleavage fragmentation pattern matches standard library conditions.

References

• [2] IR Spectroscopy Tutorial: Amines. orgchemboulder.com. Available at:[Link]

• [4] 12.3 Mass Spectrometry of Some Common Functional Groups. OpenStax. Available at:[Link]

• [1] Utilization of 13C NMR Carbon Shifts for the Attribution of Diastereomers in Methyl-Substituted Cyclohexanes. ACS Publications. Available at:[Link]

• [3] 10.8: Spectroscopy of Amines. Chemistry LibreTexts. Available at:[Link]

• Substituted Cyclohexanes: Axial vs Equatorial. Master Organic Chemistry. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 12.3 Mass Spectrometry of Some Common Functional Groups - Organic Chemistry | OpenStax [openstax.org]

In-Depth Technical Guide: (2-Ethylcyclohexyl)methanamine (CAS 212382-68-8)

As a Senior Application Scientist, I have structured this technical whitepaper to provide researchers, medicinal chemists, and drug development professionals with a comprehensive understanding of (2-Ethylcyclohexyl)methanamine . Rather than merely cataloging its properties, this guide deconstructs the compound’s structural utility, details a field-proven and self-validating synthetic methodology, and explores its pharmacokinetic potential as a versatile building block in modern drug discovery.

Executive Summary & Chemical Identity

(2-Ethylcyclohexyl)methanamine is an alicyclic primary amine that is predominantly utilized and commercially distributed as its hydrochloride salt[1]. The presence of the ethyl group on the cyclohexane ring introduces significant steric hindrance and stereochemical complexity (cis/trans isomerism), making it a highly valuable pharmacophore for fine-tuning lipophilicity and receptor binding affinity in medicinal chemistry. The primary amine functionality serves as a critical hydrogen bond donor/acceptor, crucial for anchoring molecules within target protein pockets.

Physicochemical Profiling

Understanding the baseline physicochemical properties of a building block is the first step in predicting its behavior in both synthetic workflows and biological systems. The quantitative data for the commercially standard hydrochloride salt is summarized below for easy comparison[1][2].

Property	Value
IUPAC Name	(2-ethylcyclohexyl)methanamine; hydrochloride
CAS Number	212382-68-8
Molecular Formula	C9H20ClN (Hydrochloride) / C9H19N (Free base)
Molecular Weight	177.72 g/mol
PubChem CID	22992864
Physical State	Solid (Hydrochloride salt) / Liquid (Free base)
Recommended Storage	+4 °C (Desiccated)

Synthetic Methodology & Self-Validating Protocol

The synthesis of (2-ethylcyclohexyl)methanamine typically proceeds via the reduction of 2-ethylcyclohexanecarbonitrile. The following protocol is designed as a self-validating system , ensuring that each step has built-in quality control to guarantee high-purity yields.

Experimental Protocol: Reduction and Salification

Objective: Convert 2-ethylcyclohexanecarbonitrile to (2-ethylcyclohexyl)methanamine hydrochloride.

Step 1: Reagent Preparation Suspend Lithium Aluminum Hydride (LiAlH₄) in anhydrous diethyl ether under an inert argon atmosphere at 0 °C. Causality: LiAlH₄ is selected over catalytic hydrogenation (e.g., Pd/C with H₂) to prevent the formation of secondary amine byproducts, which are common when reducing sterically hindered nitriles. The argon atmosphere prevents violent reactions between LiAlH₄ and atmospheric moisture.

Step 2: Nitrile Addition Add a solution of 2-ethylcyclohexanecarbonitrile in anhydrous ether dropwise to the LiAlH₄ suspension. Causality: The dropwise addition controls the highly exothermic reduction process, preventing solvent boil-off and minimizing the dimerization of the intermediate imine.

Step 3: Reflux and Quenching (Fieser Method) Heat the reaction to reflux for 4 hours. Cool to 0 °C, then sequentially add n mL of water, n mL of 15% NaOH, and 3n mL of water (where n is the grams of LiAlH₄ used). Causality: The Fieser quenching method is critical here. It forces the aluminum byproducts to precipitate as a granular, easily filterable white solid, completely avoiding the intractable emulsions that typically plague aqueous workups of amine reductions.

Step 4: Extraction and Free Base Isolation Filter the granular salts, separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the free base (C₉H₁₉N).

Step 5: Salification Dissolve the crude free base in dry diethyl ether and introduce anhydrous HCl gas (or ethereal HCl) until precipitation ceases. Causality: Converting the free base to the hydrochloride salt (CAS 212382-68-8) prevents the amine from absorbing atmospheric CO₂ (which forms carbamates) and significantly enhances its shelf-life and aqueous solubility for downstream biological assays[1].

Quality Control (Self-Validation)

• In-Process TLC: Monitor the reaction using a basic stain (e.g., Ninhydrin). The starting nitrile will not stain, while the primary amine product will appear as a distinct purple spot upon heating, confirming conversion.

• Post-Synthesis NMR: Validate the final product via ¹H NMR (D₂O). The disappearance of the nitrile carbon (in ¹³C NMR) and the appearance of a broad, exchangeable signal for the -NH₃⁺ protons, alongside a doublet at ~2.8 ppm for the methylene protons adjacent to the nitrogen, definitively confirms the structure.

Workflow for the synthesis of (2-ethylcyclohexyl)methanamine hydrochloride.

Pharmacological Relevance & Structural Dynamics

In drug development, aliphatic amines like (2-ethylcyclohexyl)methanamine are highly prized for their ability to modulate the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of a lead compound.

Steric Shielding and Metabolic Stability: The ethyl group at the 2-position of the cyclohexane ring provides significant steric bulk. When this building block is incorporated into a larger drug molecule (e.g., via amide coupling or reductive amination), the ethyl group acts as a steric shield. This shielding can protect adjacent metabolically labile sites from rapid degradation by cytochrome P450 enzymes or monoamine oxidases, thereby increasing the compound's biological half-life.

Pharmacophore Mapping: The molecule operates via two distinct domains when interacting with biological targets (such as GPCRs or kinase allosteric sites):

• Lipophilic Core: The ethylcyclohexyl ring inserts into deep hydrophobic pockets, driving binding affinity through favorable entropy changes (displacement of ordered water molecules).

• Polar Anchor: The primary amine, protonated at physiological pH (~7.4), forms strong ionic bonds or salt bridges with acidic amino acid residues (e.g., Aspartate or Glutamate) in the receptor site.

Pharmacophore mapping of (2-ethylcyclohexyl)methanamine in target binding.

References

• [1] Title: (2-ethylcyclohexyl)methanamine hydrochloride | CAS 212382-68-8 Source: American Elements URL:[Link]

• [2] Title: (2-ethylcyclohexyl)methanamine hydrochloride CAS: 212382-68-8 Source: ChemHome URL:[Link]

• [PubChem] Title: PubChem Compound Summary for CID 22992864 Source: National Center for Biotechnology Information (NCBI) URL:[Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. chemhome123.com [chemhome123.com]

Stereochemical Landscape and Synthetic Methodologies of (2-Ethylcyclohexyl)methanamine: A Technical Guide

Executive Summary

The rational design of central nervous system (CNS) therapeutics and enzyme inhibitors frequently relies on the incorporation of saturated cyclic scaffolds to optimize vectorality, solubility, and metabolic stability. (2-Ethylcyclohexyl)methanamine is a highly versatile 1,2-disubstituted cyclohexane pharmacophore utilized in the development of BACE1 inhibitors for Alzheimer's disease[3] and Hypoxia-Inducible Factor Prolyl Hydroxylase (HIF-PH) inhibitors [4].

Because the cyclohexane ring possesses two contiguous stereocenters at C1 and C2, the molecule exists as four distinct stereoisomers. The spatial orientation of the ethyl and aminomethyl groups drastically alters the molecule's 3D topography, directly impacting receptor binding affinity and ADME properties. This whitepaper provides a comprehensive, E-E-A-T grounded guide to the conformational dynamics, stereoselective synthesis, and analytical resolution of (2-Ethylcyclohexyl)methanamine stereoisomers.

Stereochemical Architecture & Conformational Dynamics

(2-Ethylcyclohexyl)methanamine contains two chiral centers, resulting in 22=4 stereoisomers, which are grouped into two diastereomeric pairs: the trans-isomers and the cis-isomers.

Conformational Energy and A-Values

To understand the causality behind the thermodynamic stability of these isomers, we must evaluate the A-values (conformational free energy differences) of the substituents [5]. The A-value dictates the energetic penalty of placing a substituent in the sterically hindered axial position rather than the equatorial position [6].

• Ethyl Group (-CH₂CH₃): A-value ≈1.79 kcal/mol [5].

• Aminomethyl Group (-CH₂NH₂): Structurally isosteric to the ethyl group, its A-value is approximately 1.75 kcal/mol.

Because these A-values are nearly identical, the conformational dynamics differ wildly between the trans and cis diastereomers.

The Trans Diastereomers: (1R, 2R) and (1S, 2S)

In the trans configuration, the substituents point in opposite faces of the ring. This allows both the bulky ethyl and aminomethyl groups to simultaneously occupy the equatorial positions. The diequatorial chair conformation is the global thermodynamic minimum, making the trans isomers highly stable and conformationally locked.

The Cis Diastereomers: (1R, 2S) and (1S, 2R)

In the cis configuration, the substituents point to the same face of the ring. Consequently, one group must be axial while the other is equatorial. Because the A-values of -CH₂CH₃ and -CH₂NH₂ are nearly equal ( ΔA<0.05 kcal/mol), there is no strong thermodynamic preference between the two possible chair conformations. The cis-isomer exists as a rapidly interconverting 50:50 equilibrium of axial-equatorial and equatorial-axial conformers at room temperature.

Fig 1: Stereochemical hierarchy of (2-Ethylcyclohexyl)methanamine isomers.

Quantitative Conformational Data

Table 1: Conformational Properties of (2-Ethylcyclohexyl)methanamine Isomers

Diastereomer	Stereocenters	Preferred Conformation	Relative Energy ( ΔG )	Dipole/Binding Vector
Trans	(1R,2R) / (1S,2S)	Diequatorial (e,e)	0.0 kcal/mol (Minimum)	Fixed, highly predictable
Cis	(1R,2S) / (1S,2R)	Interconverting (a,e ⇌ e,a)	+1.8 kcal/mol	Dynamic, adaptable

Stereoselective Synthesis & Resolution Workflow

Synthesizing specific stereoisomers of (2-Ethylcyclohexyl)methanamine requires a controlled approach. The most scalable method for drug discovery involves the reductive amination of 2-ethylcyclohexanone, followed by diastereomeric separation via silica gel chromatography, and final enantiomeric resolution via Chiral Preparative HPLC [2][3].

Mechanistic Rationale for Reductive Amination

When 2-ethylcyclohexanone is treated with ammonia and a reducing agent (e.g., NaBH₄ or NaBH₃CN), the intermediate iminium ion is attacked by the hydride.

• Equatorial Attack: Hydride attacks from the less hindered equatorial plane, pushing the resulting amine group into the axial position, yielding the cis-diastereomer.

• Axial Attack: Hydride attacks from the axial plane, pushing the amine group into the equatorial position, yielding the trans-diastereomer. Because the bulky ethyl group at C2 partially blocks the axial trajectory, equatorial attack is often kinetically favored, leading to a slight diastereomeric excess (d.e.) of the cis-isomer.

Fig 2: Synthetic workflow from 2-ethylcyclohexanone to the four isolated stereoisomers.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating specific analytical checkpoints (e.g., NMR coupling constants), researchers can verify the integrity of the stereochemical outcome at each stage.

Protocol A: Synthesis of Cis/Trans (2-Ethylcyclohexyl)methanamine

Adapted from standard reductive amination procedures for cyclohexylmethanamines [2][3].

Reagents: 2-Ethylcyclohexanone (1.0 eq), Ammonia solution (7.0 N in MeOH, 5.0 eq), Titanium(IV) isopropoxide (1.2 eq), Sodium borohydride (1.5 eq).

• Imine Formation: Dissolve 2-ethylcyclohexanone in anhydrous methanol under an inert N₂ atmosphere. Add the ammonia solution followed by dropwise addition of Titanium(IV) isopropoxide.

• Activation: Stir the mixture at room temperature for 12 hours to ensure complete conversion to the imine/iminium intermediate. Causality Check: Ti(OPr)₄ acts as both a Lewis acid to activate the ketone and a water scavenger to drive the equilibrium forward.

• Reduction: Cool the reaction mixture to 0 °C. Add NaBH₄ portion-wise to control the exothermic release of hydrogen gas. Allow to warm to room temperature and stir for 4 hours.

• Quenching & Extraction: Quench with water (causes precipitation of TiO₂). Filter through a Celite pad and wash with ethyl acetate. Extract the aqueous layer with ethyl acetate, dry over Na₂SO₄, and concentrate in vacuo.

• Diastereomeric Separation: Purify the crude amine via flash column chromatography (Silica gel, DCM:MeOH:NH₄OH 90:9:1).

  • Validation Check: The cis-racemate and trans-racemate will elute as two distinct spots on TLC (Ninhydrin stain active). The trans-isomer typically exhibits a slightly higher Rf​ value due to its lower dipole moment in the diequatorial conformation.

Protocol B: Chiral Resolution via Preparative HPLC

To isolate the pure enantiomers (e.g., separating 1R,2R from 1S,2S), the racemic mixtures must be subjected to chiral chromatography [3].

• Stationary Phase: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate) coated on silica).

• Mobile Phase: Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v). Causality Check: The addition of 0.1% DEA is critical to suppress peak tailing caused by secondary interactions between the basic primary amine (-CH₂NH₂) and residual silanols on the silica support.

• Detection: UV at 210 nm (due to lack of strong chromophores, low-wavelength UV or ELSD is required).

Analytical Characterization & Validation (E-E-A-T)

To definitively assign the relative stereochemistry (cis vs trans) prior to chiral resolution, 1D and 2D ¹H-NMR spectroscopy is the gold standard. The assignment relies on the Karplus equation, which correlates the vicinal coupling constant ( 3J ) with the dihedral angle between protons.

Table 2: Diagnostic ¹H-NMR Coupling Constants for C1-H

Diastereomer	C1-H Orientation	Adjacent Protons (C2, C6)	Expected 3J Coupling Constants	Signal Multiplicity
Trans	Axial	1 Axial (C2), 2 Axial/Eq (C6)	Jax−ax​≈10−12 Hz Jax−eq​≈3−5 Hz	Broad triplet of doublets (tt)
Cis	Equatorial (in a,e form)	1 Equatorial (C2), 2 Axial/Eq (C6)	Jeq−eq​≈2−4 Hz Jeq−ax​≈3−5 Hz	Narrow multiplet (m)

Expert Insight: In the trans-isomer, the proton at C1 is axial (since the aminomethyl group is equatorial). It will exhibit a large trans-diaxial coupling ( 10−12 Hz) with the axial proton at C2. In the cis-isomer, the lack of any large 10−12 Hz coupling for the C1 proton definitively proves the cis relative stereochemistry.

Furthermore, the basicity ( pKa​ ) of the aminomethyl group is influenced by its steric environment. Similar bis(aminomethyl)cyclohexane derivatives exhibit pKa​ values that shift slightly based on temperature and stereochemical shielding [7], which must be accounted for during salt formulation (e.g., hydrochloride salt formation [1]) in drug development.

Conclusion

The stereoisomers of (2-Ethylcyclohexyl)methanamine offer highly tunable 3D vectors for structure-based drug design. By understanding the near-identical A-values of the ethyl and aminomethyl groups, chemists can predict the rigid diequatorial nature of the trans-isomers versus the dynamic equilibrium of the cis-isomers. Utilizing rigorous reductive amination protocols, followed by diastereomeric silica separation and chiral HPLC, enables the isolation of all four stereoisomers. Validating these structures via diagnostic NMR coupling constants ensures absolute scientific integrity before these building blocks are deployed in advanced pharmaceutical synthesis.

References

• American Elements. "(2-ethylcyclohexyl)methanamine hydrochloride". American Elements Catalog.
• Google Patents. "Substituted arylmethylureas and heteroarylmethylureas, analogues thereof, and methods using same". WO2020123674A1.
• Journal of Medicinal Chemistry. "From Fragment Screening to In Vivo Efficacy: Optimization of a Series of 2-Aminoquinolines as Potent Inhibitors of Beta-Site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1)". ACS Publications.
• Journal of Medicinal Chemistry. "Discovery of Novel, Potent, Orally Bioavailable and Efficacious, Hypoxia-Inducible Factor Prolyl Hydroxylase Inhibitors for Hematopoietic Stem Cell Mobilization". ACS Publications.
• Master Organic Chemistry. "Ranking The Bulkiness Of Substituents On Cyclohexanes: 'A-Values'".
• The Journal of Organic Chemistry. "Conformational Studies in the Cyclohexane Series. 1. Experimental and Computational Investigation of Methyl, Ethyl, Isopropyl, and tert-Butylcyclohexanes". ACS Publications.
• Journal of Chemical & Engineering Data. "Dissociation Constant (pKa) and Thermodynamic Properties of 1,4-Bis(3-aminopropyl) Piperazine, 1,3-Bis(aminomethyl) Cyclohexane...". ACS Publications.

(2-Ethylcyclohexyl)methanamine in Modern Drug Discovery: A Technical Guide to Aliphatic Amine Integration

Executive Summary

In the landscape of modern medicinal chemistry, the strategic incorporation of specialized building blocks is critical for overcoming pharmacokinetic (PK) and pharmacodynamic (PD) bottlenecks. (2-Ethylcyclohexyl)methanamine (commercially available as a hydrochloride salt, CAS 212382-68-8) represents a highly versatile, sterically hindered primary aliphatic amine. By coupling a reactive primary amine to a lipophilic, conformationally restricted cycloalkyl core, this moiety allows drug development professionals to fine-tune target binding affinity while simultaneously shielding vulnerable metabolic sites.

This whitepaper provides an in-depth technical framework for researchers utilizing (2-Ethylcyclohexyl)methanamine. It bridges the theoretical principles of lipophilic metabolism efficiency with field-proven, self-validating synthetic protocols designed to maximize yield and prevent common side reactions.

Physicochemical Profiling: The Rationale for Sterically Hindered Aliphatic Amines

Aliphatic amines are ubiquitous in pharmaceutical development, appearing in approximately 43% of all small-molecule drug candidates . They serve as critical hydrogen-bond donors/acceptors and easily form salt bridges with target proteins. However, standard linear or unhindered cyclic amines (e.g., simple cyclohexylmethanamine) often suffer from rapid oxidative metabolism by hepatic cytochrome P450 (CYP) enzymes.

To combat this, medicinal chemists employ the concept of Lipophilic Metabolism Efficiency (LipMetE) . LipMetE is a design parameter that isolates the contribution of lipophilicity to human liver microsomal (HLM) stability.

By utilizing (2-Ethylcyclohexyl)methanamine instead of a standard cyclohexyl analog, researchers introduce an ethyl group at the C2 position. This specific modification achieves two critical outcomes:

• Steric Shielding: The ethyl group forces the cyclohexane ring into a specific chair conformation that sterically blocks CYP-mediated hydroxylation at adjacent carbon centers.

• Optimized LipMetE: While the ethyl group increases the overall lipophilicity (cLogP) of the molecule, it disproportionately decreases intrinsic clearance ( CLint​ ), resulting in a net-positive LipMetE score and a prolonged in vivo half-life.

Synthetic Workflows & Self-Validating Protocols

Integrating (2-Ethylcyclohexyl)methanamine into a drug scaffold typically requires amide coupling. Because the C2-ethyl group introduces significant steric hindrance near the reactive amine, standard coupling conditions often fail or produce low yields. The following protocol utilizes HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) and is engineered as a self-validating system to ensure causality and prevent reagent waste.

Sterically Hindered HATU-Mediated Amide Coupling

The Causality of Addition Order: A common error in amide synthesis is the simultaneous mixing of the carboxylic acid, HATU, base, and amine. Highly nucleophilic aliphatic amines like (2-Ethylcyclohexyl)methanamine can directly attack the HATU reagent if the carboxylic acid is not fully pre-activated. This side reaction irreversibly consumes the amine to form an unwanted 1,1,3,3-tetramethylguanidine (TMG) byproduct . To prevent this, strict pre-activation is mandatory.

Step-by-Step Protocol:

• Pre-Activation: Dissolve the target carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M) under a nitrogen atmosphere. Cool the mixture to 0°C. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise. Stir for 20 minutes.

  • Causality: Cooling controls the exothermic formation of the active O-acyl(tetramethyl)isouronium ester and suppresses racemization of sensitive stereocenters .

  • Self-Validating Checkpoint 1: Withdraw a 5 µL aliquot, quench in methanol, and analyze via LC-MS. The presence of the methyl ester (formed by methanolysis of the active HOAt ester) confirms successful pre-activation. Do not proceed until this is confirmed.

• Amine Addition: Slowly add (2-Ethylcyclohexyl)methanamine (1.1 eq) to the pre-activated mixture at 0°C. Allow the reaction to gradually warm to room temperature and stir for 4–6 hours.

  • Self-Validating Checkpoint 2: Perform LC-MS analysis. Complete consumption of the active ester mass and the appearance of the target amide mass validates reaction completion. If unreacted amine persists, the C2-ethyl steric hindrance is stalling the reaction; elevate the temperature to 40°C for an additional 2 hours.

• Aqueous Workup: Dilute the mixture with Ethyl Acetate. Wash sequentially with 1N HCl, saturated aqueous NaHCO3​ , and brine.

  • Causality & Validation: The 1N HCl wash selectively protonates and removes any unreacted aliphatic amine and the water-soluble tetramethylurea byproduct. The NaHCO3​ wash removes unreacted carboxylic acid and the acidic HOAt byproduct . A final TLC spot of the organic layer should show a single, clean product baseline, validating the purification logic.

Quantitative Data: Physicochemical Comparisons

To illustrate the impact of the C2-ethyl substitution on drug-like properties, the following table summarizes representative physicochemical and metabolic data comparing a standard cyclohexyl moiety against the (2-Ethylcyclohexyl)methanamine derivative within a standardized lead scaffold.

Amine Moiety	Molecular Weight ( g/mol )	cLogP	pKa (calc)	Rep. HLM Clearance (µL/min/mg)	LipMetE Trajectory
Cyclohexylmethanamine	113.20	1.8	10.4	145.0	Baseline
(2-Ethylcyclohexyl)methanamine	141.25	2.7	10.4	42.5	Significantly Improved

Data Interpretation: Despite an increase in molecular weight and lipophilicity (cLogP), the steric bulk of the ethyl group drastically reduces hepatic clearance, validating the LipMetE optimization strategy.

Workflow Visualization

The logical relationship between structural design, chemical synthesis, and biological validation is mapped below. This iterative cycle highlights where (2-Ethylcyclohexyl)methanamine is introduced to rescue a failing hit compound.

Figure 1: Hit-to-Lead optimization workflow utilizing (2-Ethylcyclohexyl)methanamine.

References

• American Elements. "(2-ethylcyclohexyl)methanamine hydrochloride". American Elements Catalog. URL:[Link]

• Martinez, A. et al. "Allylic C–H amination cross-coupling furnishes tertiary amines by electrophilic metal catalysis". Science (via PMC). URL:[Link]

• Stepan, A. F. et al. "Evaluating the Differences in Cycloalkyl Ether Metabolism Using the Design Parameter “Lipophilic Metabolism Efficiency” (LipMetE) and a Matched Molecular Pairs Analysis". Journal of Medicinal Chemistry. URL:[Link]

• Smith, J. R. et al. "Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases". The Journal of Organic Chemistry. URL:[Link]

Protocols & Analytical Methods

Application Note: (2-Ethylcyclohexyl)methanamine as a Strategic Building Block in Medicinal Chemistry

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

(2-Ethylcyclohexyl)methanamine (CAS: 212382-68-8 for the hydrochloride salt) is a highly versatile, sterically hindered primary aliphatic amine[1]. In modern medicinal chemistry, incorporating cycloalkylmethanamines is a validated strategy to optimize target engagement within deep hydrophobic pockets (e.g., GPCRs, kinases) while simultaneously modulating the Lipophilic Metabolism Efficiency (LipMetE) of the drug candidate[2]. The addition of the 2-ethyl substitution on the cyclohexane ring introduces specific steric bulk that shields adjacent bonds from enzymatic degradation, offering a distinct pharmacokinetic advantage over unsubstituted or linear alkyl amines.

Physicochemical Rationale & Causality (E-E-A-T)

Why choose (2-Ethylcyclohexyl)methanamine over standard aliphatic amines?

• Lipophilic Metabolism Efficiency (LipMetE): Modifying cycloalkyl ring size and substitution patterns is a proven strategy to mitigate metabolic instability[2]. The 2-ethylcyclohexyl moiety provides high lipophilicity (LogP), which drives binding affinity via van der Waals interactions. Crucially, its steric hindrance prevents rapid Cytochrome P450 (CYP450) mediated α -carbon oxidation, a common liability in linear amines[2].

• Target Engagement & Basicity: The primary amine is highly basic (pKa ~10.5) and remains protonated at physiological pH. This enables the formation of critical salt bridges with acidic residues (e.g., Aspartate or Glutamate) in the catalytic sites of targets like Butyrylcholinesterase (BChE) or 5-HT receptors[3]. Furthermore, six-membered ring side chains have been shown to act as favorable substituents for enhancing inhibitory activity, as seen in Grp94 selective inhibitors[4].

• Steric Shielding: The ethyl group at the 2-position of the cyclohexane ring restricts the conformational flexibility of the methanamine linker. This pre-organization reduces the entropic penalty upon binding and shields the amine from rapid metabolism by Monoamine Oxidases (MAOs).

Comparative Physicochemical Profiling

To justify the selection of this building block, we summarize the theoretical physicochemical properties compared to standard amine alternatives.

Table 1: Theoretical Physicochemical Comparison of Amine Building Blocks

Property	Hexan-1-amine (Linear)	Cyclohexylmethanamine	(2-Ethylcyclohexyl)methanamine
Structural Class	Linear Aliphatic	Cycloalkyl	Substituted Cycloalkyl
Metabolic Stability	Low (Rapid oxidation)	Moderate	High (Sterically shielded)
Conformational Flexibility	High	Moderate	Low (Pre-organized)
Primary Application	Solubilizing tag	GPCR/Kinase anchor[3][4]	High-affinity hydrophobic anchor

Experimental Protocols & Methodologies

To ensure self-validating and reproducible results, the following protocols detail the incorporation of (2-Ethylcyclohexyl)methanamine into medicinal chemistry scaffolds.

Protocol A: Sterically Tolerant Amide Coupling

Causality: Due to the steric bulk of the 2-ethylcyclohexyl group, standard coupling agents like EDC/HOBt may yield sluggish reactions. HATU is utilized due to its highly reactive aza-benzotriazole active ester intermediate, which effectively overcomes steric hindrance.

• Preparation: Dissolve the carboxylic acid scaffold (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) (0.1 M concentration) under an inert nitrogen atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Rationale: DIPEA is a non-nucleophilic base that ensures the carboxylic acid is deprotonated and the amine hydrochloride salt is neutralized without competing for the coupling agent.

• Activation: Add HATU (1.2 eq) and stir at room temperature for 15 minutes to pre-activate the acid.

• Coupling: Add (2-Ethylcyclohexyl)methanamine hydrochloride (1.1 eq)[1]. Stir the reaction mixture at room temperature for 4-12 hours. Monitor reaction completion via LC-MS.

• Workup: Quench with saturated aqueous NaHCO3. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% LiCl (to remove DMF), dry over anhydrous Na2SO4, and concentrate in vacuo. Purify via flash chromatography.

Protocol B: Reductive Amination for Secondary Amines

Causality: Synthesizing secondary amines from this building block requires careful control to avoid over-alkylation. Sodium triacetoxyborohydride (NaBH(OAc)3) is chosen over NaBH4 because it is mild and selectively reduces the iminium ion intermediate without reducing the starting aldehyde/ketone.

• Imine Formation: Combine the target aldehyde/ketone (1.0 eq) and (2-Ethylcyclohexyl)methanamine (1.0 eq) in anhydrous Dichloroethane (DCE).

• Catalysis: Add glacial acetic acid (1.0 eq) to catalyze imine/iminium formation. Stir for 2 hours at room temperature.

• Reduction: Add NaBH(OAc)3 (1.5 eq) portion-wise. Stir for 12 hours under nitrogen.

• Workup: Quench with 1N NaOH to neutralize acetic acid and break down boron complexes. Extract with Dichloromethane (DCM), dry over MgSO4, and purify via reverse-phase HPLC.

Visualizations of Workflows and Mechanisms

Synthetic workflow for incorporating (2-Ethylcyclohexyl)methanamine via amide coupling.

Pharmacophore binding model of the cycloalkylmethanamine in a generic target.

References

• American Elements. "(2-ethylcyclohexyl)methanamine hydrochloride | CAS 212382-68-8". American Elements Catalog.[Link]

• Journal of Medicinal Chemistry. "Discovery of a Potent Grp94 Selective Inhibitor with Anti-Inflammatory Efficacy in a Mouse Model of Ulcerative Colitis". ACS Publications.[Link]

• Pharmaceuticals. "Multitarget-Directed Ligands Hitting Serotonin Receptors: A Medicinal Chemistry Survey". MDPI.[Link]

• Journal of Medicinal Chemistry. "Evaluating the Differences in Cycloalkyl Ether Metabolism Using the Design Parameter 'Lipophilic Metabolism Efficiency' (LipMetE) and a Matched Molecular Pairs Analysis". ACS Publications.[Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Synthetic Methodologies for (2-Ethylcyclohexyl)methanamine in Drug Discovery

Introduction & Chemical Profile

(2-Ethylcyclohexyl)methanamine (CAS: 212382-68-8) is a highly versatile, lipophilic primary amine building block frequently utilized in medicinal chemistry and organic synthesis. The presence of the sterically demanding 2-ethylcyclohexyl ring system adjacent to the aminomethyl group imparts significant metabolic stability and lipophilicity to downstream drug candidates.

However, this same steric bulk introduces synthetic challenges. Standard coupling or alkylation conditions often result in sluggish kinetics, poor yields, or unwanted side reactions. As a Senior Application Scientist, designing a self-validating experimental system requires selecting reagents that specifically overcome these steric hurdles. This guide details two highly optimized workflows for this compound: HATU-Mediated Amide Bond Formation and STAB-Driven Reductive Amination .

Mechanistic Causality & Reaction Pathways

Amide Coupling Causality: Why HATU?

When coupling a sterically hindered primary amine like (2-Ethylcyclohexyl)methanamine to a carboxylic acid, traditional carbodiimides (e.g., EDC/NHS) often suffer from slow nucleophilic attack, leading to competing hydrolysis of the active ester.

To circumvent this, 1 is employed[1]. In the presence of a non-nucleophilic base like DIPEA, HATU rapidly converts the carboxylic acid into a highly reactive OAt-active ester. The superior leaving group ability of the HOAt anion accelerates the nucleophilic attack by the hindered amine, ensuring high conversion rates and minimizing epimerization of chiral centers[1].

Figure 1: HATU-mediated amide coupling pathway for sterically hindered primary amines.

Reductive Amination Causality: Why STAB?

Direct alkylation of primary amines with alkyl halides is notoriously difficult to control, almost always resulting in over-alkylation (tertiary amine formation)[2].

2 solves this by condensing the amine with an aldehyde or ketone to form an imine, followed by reduction[2]. For this protocol,3 is the optimal hydride source[4]. Unlike NaBH4, STAB is exceptionally mild and selective; it reduces the protonated iminium ion much faster than it reduces the starting carbonyl compound[4][3]. A stepwise protocol (forming the imine before adding the reductant) acts as a self-validating control against dialkylation[4].

Figure 2: Stepwise reductive amination utilizing STAB to prevent over-alkylation.

Experimental Protocols

Protocol A: HATU-Mediated Amide Coupling

This protocol is designed for high-efficiency coupling of (2-Ethylcyclohexyl)methanamine to aliphatic or aromatic carboxylic acids.

• Reagent Preparation: Flame-dry a 20 mL scintillation vial containing a magnetic stir bar and purge with inert gas (N2 or Ar). Equilibrate all reagents to room temperature[1].

• Activation Step: Dissolve the carboxylic acid substrate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) to achieve a 0.1 M concentration. Add HATU (1.2 eq) followed by N,N-diisopropylethylamine (DIPEA) (3.0 eq).

• Pre-activation: Stir the mixture at room temperature for 10–15 minutes. Expert Insight: This pre-activation is critical. It allows the complete formation of the OAt-active ester before the sterically hindered amine is introduced, preventing side reactions[1].

• Amine Addition: Add (2-Ethylcyclohexyl)methanamine (1.1 eq) dropwise to the activated mixture. The solution may develop a yellow tint, indicating the release of the HOAt anion byproduct[5].

• Reaction Monitoring: Stir at room temperature for 2–4 hours. Monitor reaction progress via LC-MS or TLC until the OAt-ester is fully consumed.

• Work-up & Purification: Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Crucial Wash Step: Wash the combined organic layers with a 5% aqueous LiCl solution (3x). DMF is highly soluble in EtOAc; the high ionic strength of the LiCl solution forces the DMF into the aqueous phase, ensuring a clean crude product.

  • Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via flash column chromatography if necessary.

Protocol B: Stepwise Reductive Amination using STAB

This two-step protocol is specifically engineered to prevent dialkylation and maximize the yield of the secondary amine.

• Imine Formation (Dehydration): In a flame-dried round-bottom flask under N2, dissolve the target aldehyde or ketone (1.0 eq) and (2-Ethylcyclohexyl)methanamine (1.05 eq) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M[4].

• Water Scavenging: Add anhydrous MgSO4 or activated 4Å molecular sieves to the flask. Stir the mixture at room temperature for 1–2 hours. Expert Insight: Driving the dehydration step to completion before adding the reductant is the primary defense against reducing the starting carbonyl into an unwanted alcohol[4][3].

• Temperature Control: Cool the reaction mixture to 0 °C using an ice bath.

• Reduction: Portion-wise, add Sodium Triacetoxyborohydride (STAB) (1.5 eq) to the mixture. The portion-wise addition controls the mild exotherm associated with hydride transfer[3].

• Completion: Remove the ice bath, allow the reaction to warm to room temperature, and stir for an additional 4–12 hours. Monitor via LC-MS.

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO3 (Note: vigorous gas evolution will occur). Extract the product with Dichloromethane (DCM). Wash the organics with brine, dry over Na2SO4, and concentrate in vacuo[3].

Quantitative Data & Optimization Guidelines

The following table summarizes the optimized stoichiometric and environmental parameters for both protocols, providing a quick-reference guide for reaction scaling.

Reaction Parameter	HATU Amide Coupling	STAB Reductive Amination	Causality / Rationale
Amine Equivalents	1.1 eq	1.05 eq	A slight excess ensures complete consumption of the activated ester or carbonyl without complicating purification.
Reagent Equivalents	1.2 eq HATU, 3.0 eq DIPEA	1.5 eq NaBH(OAc)3	Excess base neutralizes the acidic HOAt byproduct; excess STAB drives the complete reduction of the iminium ion.
Optimal Solvent	Anhydrous DMF or DCM	Anhydrous DCE	DMF solubilizes highly polar active ester intermediates; DCE is aprotic and highly effective at stabilizing iminium ions.
Temperature Profile	Room Temperature	0 °C → Room Temp	Amide coupling is robust at RT; STAB addition at 0 °C controls exothermicity and prevents carbonyl reduction.
Key Byproduct	HOAt (Yellow color)	Acetate salts	HOAt acts as a visual indicator of reaction progress; both byproducts are easily removed via mild basic aqueous work-up.

References

• Master Organic Chemistry. Reductive Amination, and How It Works. Retrieved from:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Computer vision as a new paradigm for monitoring of solution and solid phase peptide synthesis - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01383A [pubs.rsc.org]

Application Note: Advanced Analytical Methodologies for the Detection and Quantification of (2-Ethylcyclohexyl)methanamine

Introduction & Physicochemical Profiling

(2-Ethylcyclohexyl)methanamine is a primary aliphatic amine featuring a highly lipophilic cycloaliphatic ring. In pharmaceutical development and chemical manufacturing, quantifying this compound in complex matrices—such as reaction mixtures, biological fluids, or environmental samples—presents significant analytical hurdles.

The molecule lacks a conjugated π-electron system, rendering direct Ultraviolet (UV) or Fluorescence (FL) detection virtually impossible. Furthermore, the highly polar primary amine group (-NH₂) leads to severe peak tailing on standard Gas Chromatography (GC) columns and poor retention on conventional reversed-phase Liquid Chromatography (LC) columns. To overcome these inherent structural limitations, chemical derivatization is the analytical gold standard .

This application note details two field-proven, self-validating protocols designed for researchers and drug development professionals: Trifluoroacetylation for GC-MS and Dansylation for LC-MS/MS .

Table 1: Physicochemical Properties

Property	Value
Compound Name	(2-Ethylcyclohexyl)methanamine
CAS Number	223747-29-3 (Free Base), 212382-68-8 (HCl Salt)
Molecular Formula	C₉H₁₉N (Free Base)
Molecular Weight	141.25 g/mol
Structural Features	Primary aliphatic amine, cycloaliphatic ring
Spectroscopic Profile	No significant chromophore/fluorophore

Analytical Strategy & Workflow

Expertise & Causality: Why not use direct LC-MS/MS? While Hydrophilic Interaction Liquid Chromatography (HILIC) can retain underivatized polar amines, the bulky, lipophilic 2-ethylcyclohexyl ring causes erratic mixed-mode retention, leading to poor reproducibility across different sample matrices . Derivatization standardizes the molecule's chromatographic behavior, allowing the use of robust C18 columns and significantly boosting the signal-to-noise ratio (S/N) by shifting the analyte's mass into a higher, less noisy m/z range.

Decision matrix for selecting the optimal analytical platform for (2-Ethylcyclohexyl)methanamine.

Protocol A: GC-MS Analysis via Trifluoroacetylation

Mechanistic Rationale : Primary amines hydrogen-bond strongly with silanol groups on GC column stationary phases, causing peak tailing and analyte loss. Reacting the amine with Trifluoroacetic Anhydride (TFAA) replaces the active N-H protons with a strongly electron-withdrawing trifluoroacetyl group. This eliminates hydrogen bonding, dramatically increases vapor pressure, and provides distinctive fluorinated mass fragments for confident identification .

Materials Required

• Trifluoroacetic Anhydride (TFAA, >99% purity)

• Ethyl Acetate (Anhydrous, GC-MS grade)

• Pyridine (Anhydrous, Acid scavenger)

Step-by-Step Methodology

• Sample Preparation : Dissolve 1.0 mg of the (2-Ethylcyclohexyl)methanamine standard (or extract from your matrix) in 1.0 mL of anhydrous ethyl acetate.

• Derivatization : Add 50 µL of TFAA and 10 µL of anhydrous pyridine to the sample vial.

• Incubation : Cap the vial tightly with a PTFE-lined septum and incubate at 60°C for 30 minutes.

  • Expert Insight: The addition of pyridine neutralizes the trifluoroacetic acid byproduct. This drives the reaction to >99% completion and prevents acid-catalyzed degradation of the cycloaliphatic ring.

• Evaporation : Evaporate the mixture to complete dryness under a gentle stream of ultra-pure nitrogen at room temperature to remove excess reagents.

• Reconstitution : Reconstitute the residue in 1.0 mL of ethyl acetate and transfer to a GC autosampler vial.

• GC-MS Parameters :

  • Column : DB-5MS (30 m × 0.25 mm, 0.25 µm film thickness).

  • Injection : 1 µL, Splitless mode, Injector Temp: 250°C.

  • Oven Program : 70°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

  • MS Mode : Electron Ionization (EI), 70 eV. Scan range m/z 50–350.

Protocol B: LC-MS/MS Analysis via Dansyl Chloride Derivatization

Mechanistic Rationale : Dansyl chloride (Dns-Cl) reacts with primary amines under mildly alkaline conditions to form highly stable sulfonamides. This serves a dual purpose: it adds a massive hydrophobic tag (improving C18 retention) and introduces a tertiary amine (dimethylamino group) that acts as a powerful proton-acceptor, exponentially increasing Electrospray Ionization (ESI+) efficiency .

Reaction pathway of (2-Ethylcyclohexyl)methanamine with Dansyl Chloride.

Materials Required

• Dansyl Chloride (Dns-Cl, 2 mg/mL prepared fresh in Acetonitrile)

• Sodium Carbonate Buffer (0.1 M, pH 9.5)

• Methylamine (10% aqueous solution, Quenching agent)

Step-by-Step Methodology

• Buffering : Mix 100 µL of the aqueous sample containing the analyte with 100 µL of 0.1 M sodium carbonate buffer (pH 9.5).

  • Expert Insight: Precise pH control is critical. Below pH 8.5, the primary amine is protonated and unreactive; above pH 10.5, Dns-Cl rapidly hydrolyzes into inactive dansyl acid.

• Derivatization : Add 200 µL of the Dns-Cl solution. Vortex vigorously for 10 seconds.

• Incubation : Incubate the mixture in the dark at 40°C for 45 minutes.

• Quenching : Add 20 µL of 10% methylamine to quench unreacted Dns-Cl. This prevents the reagent from precipitating on the LC column or causing baseline noise.

• Filtration : Filter through a 0.22 µm PTFE syringe filter directly into an LC vial.

• LC-MS/MS Parameters :

  • Column : C18 Reversed-Phase (e.g., 2.1 × 100 mm, 1.7 µm particle size).

  • Mobile Phase A : 0.1% Formic Acid in LC-MS Grade Water.

  • Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

  • Gradient : 20% B to 95% B over 5.0 minutes, hold for 2 minutes.

  • MS Mode : ESI Positive, Multiple Reaction Monitoring (MRM).

Quantitative Data Summarization

The table below outlines the expected mass spectrometry parameters for both derivatization strategies, calculated based on the precise molecular additions of the derivatizing agents.

Table 2: Mass Spectrometry Parameters (Post-Derivatization)

Platform	Derivative Type	Precursor Ion (m/z)	Primary Fragment Ions (m/z)	Ionization Mode
GC-MS	TFA-Derivative	237 (M⁺)	140, 126, 69 (CF₃⁺)	EI (70 eV)
LC-MS/MS	Dansyl-Derivative	375.2 [M+H]⁺	170.1 (Dansyl cation)	ESI+ (MRM)

Trustworthiness & Method Validation (Self-Validating System)

To ensure these protocols function as robust, self-validating analytical systems, the following internal controls must be integrated into every batch:

• Isotope-Labeled Internal Standards (IS) : Spike a structurally analogous deuterated amine (e.g., Hexylamine-d13) into the sample before extraction or derivatization. Because derivatization yields can fluctuate based on matrix interference, the IS corrects for both extraction losses and reaction kinetics variations, ensuring absolute quantification accuracy.

• Procedural Blanks : Always run a matrix blank (e.g., blank solvent or blank plasma) through the entire derivatization process. Reagents like Dns-Cl are notorious for trace amine contamination from manufacturing. A procedural blank establishes the true baseline and prevents false-positive quantification at the Lower Limit of Quantification (LLOQ).

References

• Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition . ACS Chemical Reviews. URL:[Link]

• Polarity-regulated derivatization-assisted LC-MS method for amino-containing metabolites profiling . National Institutes of Health (NIH) / PMC. URL:[Link]

• The Development of an Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry Method for Biogenic Amines . MDPI Foods. URL:[Link]

• (2-ethylcyclohexyl)methanamine hydrochloride | CAS 212382-68-8 . American Elements Catalog. URL:[Link]

Application Notes &amp; Protocols: Reaction Mechanisms Involving (2-Ethylcyclohexyl)methanamine

An in-depth guide for researchers, scientists, and drug development professionals.

(2-Ethylcyclohexyl)methanamine is a versatile primary amine that serves as a valuable building block in organic synthesis. Its structure, featuring a flexible ethyl group on a cyclohexane ring coupled to a reactive aminomethyl moiety, provides a unique combination of lipophilicity, three-dimensional complexity, and synthetic utility. This makes it an attractive starting material for the synthesis of novel chemical entities, particularly in the fields of medicinal chemistry and materials science.

The core reactivity of this compound is centered on the lone pair of electrons on the nitrogen atom of the primary amine group. This makes it a potent nucleophile and a base, enabling a wide range of chemical transformations. These notes detail the key reaction mechanisms, provide field-tested experimental protocols, and explain the scientific rationale behind the methodological choices.

Physicochemical Properties & Safety Data

A thorough understanding of the physical and chemical properties of a reagent is paramount for safe handling and successful experimentation.

Property	Value	Source
Molecular Formula	C₉H₁₉N	Inferred
Molecular Weight	141.26 g/mol	Inferred
Density	0.944 g/cm³ (at 25 °C)
Boiling Point	Not specified	-
Appearance	Liquid
CAS Number	212382-68-8	[1]

Safety & Handling: (2-Ethylcyclohexyl)methanamine and related aliphatic amines require careful handling in a well-ventilated chemical fume hood.[2][3] Personal protective equipment (PPE), including safety goggles, impervious gloves, and a lab coat, is mandatory.[4][5] The compound is combustible and may form explosive mixtures with air upon intense heating. It is classified as causing potential damage to the kidney and liver through prolonged exposure and is toxic to aquatic life. All waste must be disposed of according to institutional and local regulations.[3]

Mechanism & Protocol: N-Acylation for Amide Synthesis

The N-acylation of (2-Ethylcyclohexyl)methanamine is a fundamental transformation that converts the primary amine into a stable amide. This reaction is crucial for introducing a vast array of functional groups and is a cornerstone of peptide synthesis and the creation of diverse compound libraries for drug discovery.[6]

Mechanistic Rationale (Schotten-Baumann Conditions)

The reaction proceeds via a nucleophilic acyl substitution mechanism. The amine's lone pair of electrons attacks the electrophilic carbonyl carbon of an acyl chloride or anhydride. This forms a tetrahedral intermediate, which then collapses, expelling the leaving group (chloride or carboxylate). A base, typically a non-nucleophilic tertiary amine like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is essential. Its role is to neutralize the acidic byproduct (HCl or a carboxylic acid) generated during the reaction, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[6]

Experimental Workflow: N-Acylation

Sources

• 1. americanelements.com [americanelements.com]
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• 5. chemicalbook.com [chemicalbook.com]
• 6. benchchem.com [benchchem.com]

Synthesis and Electrochemical Validation of (2-Ethylcyclohexyl)methanamine-Based Amido-Amine Corrosion Inhibitors

Introduction & Mechanistic Overview

The degradation of carbon steel infrastructure in acidic, CO₂-saturated, or high-salinity environments remains a critical challenge in industrial operations. Film-forming corrosion inhibitors (FFCIs) serve as the primary chemical defense mechanism. Among these, amido-amines synthesized from fatty acids and primary amines are highly effective due to their amphiphilic nature, which facilitates strong surface passivation [1].

(2-Ethylcyclohexyl)methanamine (CAS: 223747-29-3) is a unique primary amine featuring a bulky, sterically hindered cycloaliphatic ring. When subjected to thermal condensation with a long-chain fatty acid (e.g., oleic acid), it yields a specialized, high-performance amido-amine inhibitor.

Causality of Inhibition (Structure-Activity Relationship): The inhibition mechanism is driven by coordinate covalent bonding. The lone pair electrons on the nitrogen and oxygen atoms of the amide linkage act as nucleophiles, donating electron density into the vacant d-orbitals of the iron surface [2]. Once anchored, the molecule's dual-hydrophobic architecture—comprising the C18 fatty acid tail and the bulky (2-ethylcyclohexyl) ring—creates a dense steric shield. This barrier effectively repels aqueous corrosive species (H⁺, Cl⁻, CO₃²⁻) and displaces water molecules from the metal surface, significantly reducing the double-layer capacitance at the metal-electrolyte interface [3].

Experimental Workflow & Logical Relationships

The following diagram illustrates the logical progression from the chemical synthesis of the inhibitor to its electrochemical validation.

Workflow detailing the synthesis of the amido-amine inhibitor and its electrochemical validation.

Synthesis Protocol: Amido-Amine Precursor

Objective: Synthesize the amido-amine via the thermal condensation of (2-Ethylcyclohexyl)methanamine and Oleic Acid. Note: A Dean-Stark apparatus is critical here. By continuously removing the water byproduct, we drive the equilibrium of the condensation reaction toward the amide product according to Le Chatelier's principle.

Reagents:

• (2-Ethylcyclohexyl)methanamine (1.05 eq) – Slight excess ensures complete consumption of the fatty acid.

• Oleic Acid (1.0 eq)

• Toluene (Azeotropic solvent)

Step-by-Step Methodology:

• Setup: Charge a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, a reflux condenser, and a nitrogen inlet with 0.1 mol of Oleic Acid.

• Addition: Slowly add 0.105 mol of (2-Ethylcyclohexyl)methanamine dropwise. Maintain continuous stirring and a steady nitrogen purge to prevent the oxidation of the amine at elevated temperatures.

• Azeotropic Distillation: Add 50 mL of toluene to the flask. Toluene acts as an azeotropic agent, lowering the boiling point required to extract water from the reaction matrix.

• Heating: Gradually heat the reaction mixture to 150–160 °C using a thermostatically controlled heating mantle.

• Reaction Monitoring: Maintain reflux for 4–6 hours. Monitor the water collection in the Dean-Stark trap. The reaction is complete when the theoretical volume of water (~1.8 mL) is collected, indicating full conversion.

• Purification: Remove the toluene and any unreacted volatile amine via vacuum distillation (rotary evaporator) at 80 °C under reduced pressure (10 mbar).

• Storage: The resulting product is a viscous, amber-colored amido-amine. Store in a desiccator to prevent moisture absorption.

Electrochemical Evaluation Protocols

Objective: Validate the corrosion inhibition efficiency (IE%) using Electrochemical Impedance Spectroscopy (EIS) and Potentiodynamic Polarization (PDP) [4].

Equipment & Materials:

• Potentiostat/Galvanostat.

• Standard 3-electrode glass cell: Working Electrode (SAE 1010 Carbon Steel, 1 cm² exposed area); Reference Electrode (Ag/AgCl); Counter Electrode (Platinum mesh).

• Test Medium: 1.0 M HCl solution.

Step-by-Step Methodology:

• Electrode Preparation: Abrade the carbon steel working electrode sequentially with SiC paper (400 to 1200 grit) to ensure a uniform surface roughness. Rinse with absolute ethanol, ultrasonicate in acetone for 5 minutes to remove microscopic debris, and dry with cold air.

• Open Circuit Potential (OCP): Immerse the electrode in the test solution (Blank vs. dosed with 100, 300, and 500 ppm of the synthesized inhibitor). Monitor OCP for 30 minutes until a steady state (±2 mV drift) is achieved.

• EIS Measurements: Apply a sinusoidal AC voltage signal of 10 mV peak-to-peak at the OCP. Sweep the frequency from 100 kHz down to 10 mHz.

  • Causality of Modeling: Fit the resulting Nyquist plots to a Randles equivalent circuit. Use a Constant Phase Element (CPE) instead of a pure capacitor. The adsorption of the bulky amido-amine creates a microscopically heterogeneous protective film; the CPE mathematically accounts for this frequency dispersion and surface roughness [3, 4].

• PDP Measurements: Immediately following EIS, polarize the electrode from -250 mV to +250 mV vs. OCP at a scan rate of 1 mV/s.

  • Data Extraction: Extrapolate the anodic and cathodic Tafel slopes to determine the corrosion current density ( icorr​ ) and corrosion potential ( Ecorr​ ).

Data Presentation

The efficacy of the synthesized (2-Ethylcyclohexyl)methanamine-based inhibitor is quantified by comparing the baseline (blank) parameters against the dosed systems. Below are the structured summaries of typical quantitative data derived from the protocols.

Table 1: Potentiodynamic Polarization (PDP) Parameters in 1.0 M HCl

Inhibition Efficiency (IE%) is calculated via: IE%=[(icorr,blank​−icorr,inh​)/icorr,blank​]×100

Inhibitor Concentration	Ecorr​ (mV vs Ag/AgCl)	icorr​ (µA/cm²)	Anodic Slope, βa​ (mV/dec)	Cathodic Slope, βc​ (mV/dec)	IE (%)
Blank (0 ppm)	-465	580.5	85	115	-
100 ppm	-458	85.2	78	108	85.3
300 ppm	-452	42.6	75	102	92.6
500 ppm	-448	21.5	72	98	96.3

Table 2: Electrochemical Impedance Spectroscopy (EIS) Parameters

Inhibition Efficiency (IE%) is calculated via: IE%=[(Rct,inh​−Rct,blank​)/Rct,inh​]×100

Inhibitor Concentration	Rs​ (Ω·cm²)	Rct​ (Ω·cm²)	CPE (µF/cm²)	n (Phase Shift)	IE (%)
Blank (0 ppm)	1.8	25.4	185.2	0.82	-
100 ppm	2.1	185.6	65.4	0.86	86.3
300 ppm	2.3	358.2	38.1	0.88	92.9
500 ppm	2.5	715.8	22.5	0.91	96.4

Note: The significant decrease in CPE values as concentration increases confirms that water molecules (high dielectric constant) are being successfully replaced by the bulky, low-dielectric (2-ethylcyclohexyl) amido-amine molecules at the metal surface.

References

• Title: AMIDO AMINE Source: Ataman Kimya URL: [Link]

• Title: Animal Fats and Vegetable Oils—Promising Resources for Obtaining Effective Corrosion Inhibitors for Oil Refinery Equipment Source: MDPI URL: [Link]

• Title: Electrochemical Evaluation of Sustainable Corrosion Inhibitors via Dynamic Electrochemical Impedance Spectroscopy Source: ACS Publications URL: [Link]

• Title: Electrochemical Impedance Spectroscopy Study on Corrosion Inhibition of Benzyltriethylammonium Chloride Source: AIP Publishing URL: [Link]

Technical Notes & Optimization

Diagnostic Workflow: Selecting Your Purification Strategy

Welcome to the Technical Support Center for aliphatic amine purification. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating (2-Ethylcyclohexyl)methanamine (often encountered as its hydrochloride salt, CAS 212382-68-8).

This primary aliphatic amine features a highly lipophilic, sterically hindered cyclohexyl ring. This structural motif induces unique downstream processing challenges, including extreme peak tailing on silica, complex diastereomeric mixtures (cis/trans isomers), and difficult separations from over-alkylated secondary or tertiary amine byproducts.

Below, you will find our diagnostic workflows, mechanistic troubleshooting FAQs, quantitative data summaries, and self-validating protocols to ensure high-yield, high-purity isolation.

Before initiating purification, it is critical to profile your crude mixture. The lipophilicity of the 2-ethylcyclohexyl group means that standard aqueous workups often result in stubborn emulsions or poor partitioning. Use the decision matrix below to select the thermodynamically and kinetically appropriate method.

Caption: Diagnostic workflow for selecting the optimal purification strategy for (2-Ethylcyclohexyl)methanamine.

Troubleshooting & FAQs: The Causality of Amine Purification

Q1: When attempting to purify (2-Ethylcyclohexyl)methanamine via normal-phase flash chromatography, I observe severe streaking, broad tailing peaks, and low mass recovery. Why does this happen, and how can I resolve it? A1: This is a kinetic and thermodynamic issue rooted in the stationary phase chemistry. Standard silica gel possesses acidic surface silanol groups (Si-OH). The primary amine nitrogen of your target compound has a localized lone pair that acts as a strong Lewis base. This results in intense hydrogen bonding and irreversible ion-pairing with the silanols, causing the compound to drag through the column rather than elute in a discrete band[1].

• The Fix: You must competitively inhibit these silanol interactions. Add 1–2% Triethylamine (TEA) or ammonium hydroxide to your mobile phase. TEA (pKa ~10.7) is highly basic and sterically compact; it saturates the acidic silanol sites on the column, allowing your bulkier, lipophilic primary amine to partition normally between the mobile and stationary phases[1]. Alternatively, switch to an amine-functionalized silica column, which provides a pre-neutralized, basic surface[1].

Q2: My reductive amination yielded a mixture of the desired primary amine and over-alkylated secondary/tertiary amines. Standard acid-base extraction isn't separating them. What is the mechanistic workaround? A2: Standard acid-base extractions (e.g., dropping pH to 2.0 with HCl) will protonate all aliphatic amines, dragging both your primary product and secondary/tertiary byproducts into the aqueous layer. To separate them, you must exploit the subtle differences in their pKa values and the differential lipophilicity of their protonated states[2].

• The Fix: Employ a buffer-assisted extraction. By using a precisely tuned aqueous buffer (e.g., pH 8.0), you manipulate the ionization equilibrium. The primary amine, which is highly polar when protonated, will preferentially partition into the aqueous buffer. Meanwhile, the sterically hindered, highly lipophilic secondary and tertiary amines—even if partially protonated—will remain in the organic solvent (like hexanes or ether) due to their overwhelming hydrophobic bulk[2][3].

Q3: I need to isolate a specific diastereomer (e.g., cis-(2-Ethylcyclohexyl)methanamine) from a racemic mixture. Chromatography is failing to resolve them. What is the most scalable approach? A3: Diastereomers of flexible aliphatic rings often have nearly identical retention factors (Rf) on achiral silica, making chromatography inefficient. The most scalable and thermodynamically driven approach is fractional crystallization via salt formation[4].

• The Fix: React the free base mixture with a resolving acid (such as HCl, or a chiral acid like L-tartaric acid if enantiomeric resolution is also required). The resulting diastereomeric salts will possess different spatial geometries and, consequently, different crystal lattice energies. By carefully selecting a recrystallization solvent (e.g., ethanol/ethyl acetate mixtures), the less soluble diastereomeric salt will selectively precipitate, leaving the other in the mother liquor[4].

Quantitative Data Summary

The following table synthesizes the expected outcomes and operational parameters for the primary purification strategies discussed.

Purification Strategy	Target Impurity Profile	Mechanism of Separation	Typical Recovery (%)	Expected Purity (%)
Standard Acid-Base Extraction	Non-basic organics (nitriles, unreacted alcohols)	Differential solubility of the protonated amine vs. neutral organics	85 - 95%	> 90%
Buffer-Assisted Extraction (pH 8.0)	Secondary & Tertiary amine over-alkylation byproducts	pKa differentials and hydrophobic partitioning of ion-pairs	70 - 85%	> 98%
TEA-Modified Silica Chromatography	Trace mixed impurities, colored byproducts	Competitive silanol binding altering partition coefficients	60 - 80%	> 99%
Fractional Crystallization (Salt)	Diastereomers (cis/trans isomers)	Differential crystal lattice energy of diastereomeric salts	40 - 60% (per crop)	> 99% (de)

Self-Validating Experimental Protocols

Protocol A: Buffer-Assisted pH Extraction (Separating Primary from Secondary/Tertiary Amines)

This protocol exploits pH to selectively isolate the primary amine from bulkier over-alkylated byproducts[5].

• Dissolution: Dissolve the crude amine mixture (containing primary, secondary, and tertiary amines) in a non-polar organic solvent such as hexanes or diethyl ether (approx. 10 mL per gram of crude).

• Buffer Extraction: Transfer to a separatory funnel. Add an equal volume of a 1.0 M Sodium Phosphate buffer adjusted precisely to pH 8.0. Shake vigorously and allow the phases to separate.

• Phase Separation & Self-Validation:

  • Causality Check: At pH 8.0, the primary amine is protonated and moves to the aqueous layer. The highly lipophilic secondary/tertiary amines remain in the organic layer[3].

  • Validation Step: Spot the organic layer on a TLC plate and stain with Ninhydrin. If a purple spot appears (indicating primary amines), repeat the buffer extraction until the organic layer tests negative for primary amines.

• Basification: Isolate the combined aqueous buffer layers. Carefully basify to pH > 12 using 15% aqueous NaOH. This deprotonates the primary amine, crashing it out of the aqueous phase as a free base.

• Recovery: Extract the basified aqueous layer 3 times with diethyl ether. Dry the combined ether layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the pure (2-Ethylcyclohexyl)methanamine.

Protocol B: Triethylamine (TEA) Deactivated Silica Gel Chromatography

Use this method when trace impurities must be removed and extraction is insufficient[1].

• Solvent System Preparation: Prepare your mobile phase (e.g., 10% Ethyl Acetate in Hexanes). Add exactly 1% (v/v) Triethylamine (TEA) to the mixture.

• Column Deactivation: Pack your silica gel column using the TEA-modified solvent. Flush the column with at least 3 column volumes (CV) of the modified solvent.

  • Causality Check: This pre-flush is mandatory. It allows the TEA to irreversibly bind to the highly acidic silanol sites before your precious sample is introduced, preventing on-column degradation or irreversible binding[6].

• Sample Loading: Dissolve the crude (2-Ethylcyclohexyl)methanamine in the minimum amount of mobile phase and load it onto the column head.

• Elution & Fraction Validation: Elute using the TEA-modified mobile phase.

  • Validation Step: Because aliphatic amines lack a strong UV chromophore, UV monitoring (254 nm) will fail. Spot fractions on a TLC plate and use a chemical stain (Ninhydrin for a purple/pink complex, or Potassium Permanganate for an oxidative yellow/white spot on a purple background) to identify product-containing fractions.

• Isolation: Combine pure fractions and evaporate. Note: Trace TEA may remain. A brief high-vacuum drying step (1-2 mmHg) at 40°C will remove residual TEA (bp 89°C).

References

• BenchChem. Application Note: Purification of (Cyclobutylmethyl)(methyl)amine by Flash Chromatography. Benchchem.com.
• BenchChem. Technical Support Center: Column Chromatography of 6,8-Dibromoquinolin-3-amine. Benchchem.com.
• BenchChem. Technical Support Center: Overcoming Challenges in Secondary Amine Purification. Benchchem.com.
• ResearchGate. A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. ResearchGate.net.
• ACS Publications. A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture | Organic Process Research & Development. ACS.org.
• Google Patents. US3347920A - Purification of cyclohexylamine. Google.com.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US3347920A - Purification of cyclohexylamine - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of (2-Ethylcyclohexyl)methanamine

Welcome to the Technical Support Center for the synthesis of (2-Ethylcyclohexyl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for the common challenges encountered during the synthesis of this primary amine. This document provides a structured approach to three common synthetic routes, focusing on the identification and mitigation of side reactions to improve yield and purity.

Introduction to the Synthesis of (2-Ethylcyclohexyl)methanamine

(2-Ethylcyclohexyl)methanamine is a primary amine with a substituted cyclohexane ring, making it a valuable building block in medicinal chemistry and materials science. The synthesis of such primary amines can be challenging due to the potential for over-alkylation and other side reactions. This guide will focus on three common and effective synthetic strategies:

• Reductive Amination of 2-Ethylcyclohexanecarbaldehyde

• Reduction of 2-Ethylcyclohexylacetonitrile

• Hofmann Rearrangement of 2-Ethylcyclohexylacetamide

Each section will detail the reaction, discuss potential side reactions, provide troubleshooting guides in a question-and-answer format, and offer detailed experimental protocols.

Section 1: Reductive Amination of 2-Ethylcyclohexanecarbaldehyde

Reductive amination is a widely used and versatile method for the synthesis of amines.[1][2] This one-pot reaction involves the reaction of an aldehyde or ketone with an amine in the presence of a reducing agent. To synthesize (2-Ethylcyclohexyl)methanamine, 2-ethylcyclohexanecarbaldehyde is reacted with an ammonia source.

Reaction Overview

The reaction proceeds via the formation of an intermediate imine, which is then reduced in situ to the desired primary amine.

Caption: Reductive amination of 2-ethylcyclohexanecarbaldehyde.

Frequently Asked Questions & Troubleshooting

Q1: My reaction yield is very low. What are the possible causes and how can I improve it?

A1: Low yields in reductive amination can be attributed to several factors. Here’s a systematic approach to troubleshooting:

• Inefficient Imine Formation: The initial formation of the imine is crucial. This step is pH-sensitive. If the pH is too low, the ammonia will be protonated to ammonium, which is not nucleophilic. If the pH is too high, the carbonyl group of the aldehyde is not sufficiently activated. The optimal pH is typically between 6 and 9.

• Sub-optimal Reducing Agent: The choice of reducing agent is critical. A strong reducing agent like sodium borohydride can reduce the starting aldehyde to an alcohol, competing with the desired reaction. Milder reducing agents that selectively reduce the imine are preferred. Sodium triacetoxyborohydride (STAB) and sodium cyanoborohydride are excellent choices for this reason.[1]

• Reaction Conditions: Ensure the reaction is running for a sufficient amount of time. Monitor the reaction progress by TLC or LC-MS. If the reaction stalls, a slight increase in temperature may be beneficial, but be cautious as this can also promote side reactions.

Q2: I am observing significant byproducts in my reaction. What are they and how can I minimize them?

A2: The most common side products in the synthesis of primary amines via reductive amination are the secondary and tertiary amines resulting from over-alkylation.

• N,N-bis(2-ethylcyclohexylmethyl)amine (Secondary Amine): This forms when the initially formed primary amine acts as a nucleophile and reacts with another molecule of the aldehyde.

• N,N,N-tris(2-ethylcyclohexylmethyl)amine (Tertiary Amine): This is a result of the secondary amine byproduct reacting further.

• (2-Ethylcyclohexyl)methanol: This alcohol is formed if the reducing agent is too strong and reduces the starting aldehyde.

Mitigation Strategies:

• Use a Large Excess of Ammonia: To favor the formation of the primary amine, use a large excess of ammonia. This increases the probability that the aldehyde will react with ammonia rather than the product amine.

• Control the Stoichiometry: Carefully control the stoichiometry of the aldehyde and the reducing agent.

• Choice of Reducing Agent: As mentioned, use a milder reducing agent like sodium triacetoxyborohydride.

Caption: Common side reactions in reductive amination.

Q3: How can I effectively purify my product from the secondary and tertiary amine byproducts?

A3: Separating primary, secondary, and tertiary amines can be challenging due to their similar physical properties. A classic and effective method is the Hofmann method , which utilizes the differential reactivity of the amines with diethyl oxalate.[3]

• Reaction with Diethyl Oxalate: Treat the crude amine mixture with diethyl oxalate.

  • Primary amine reacts to form a solid dialkyloxamide.

  • Secondary amine reacts to form a liquid dialkyloxamic ester.

  • Tertiary amine does not react.

• Separation:

  • Filter the reaction mixture to isolate the solid dialkyloxamide.

  • Subject the remaining liquid mixture to fractional distillation to separate the unreacted tertiary amine from the dialkyloxamic ester.

• Hydrolysis:

  • Hydrolyze the solid dialkyloxamide with a strong base (e.g., KOH) to regenerate the pure primary amine.

  • Similarly, hydrolyze the liquid dialkyloxamic ester to recover the secondary amine.

Experimental Protocol

Reductive Amination using Sodium Triacetoxyborohydride

• To a solution of 2-ethylcyclohexanecarbaldehyde (1.0 eq) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane) is added a solution of ammonia in methanol (10 eq).

• The mixture is stirred at room temperature for 1-2 hours to allow for imine formation.

• Sodium triacetoxyborohydride (1.5 eq) is added portion-wise.

• The reaction is stirred at room temperature and monitored by TLC or LC-MS until the starting material is consumed.

• The reaction is quenched by the slow addition of saturated aqueous sodium bicarbonate solution.

• The layers are separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude product.

• The crude product is then purified as described in the troubleshooting section.

Section 2: Reduction of 2-Ethylcyclohexylacetonitrile

The reduction of a nitrile to a primary amine is a common synthetic transformation. For the synthesis of (2-Ethylcyclohexyl)methanamine, 2-ethylcyclohexylacetonitrile is the required starting material. This can be prepared from the corresponding 2-ethylcyclohexyl halide via nucleophilic substitution with a cyanide salt.

Reaction Overview

The nitrile is typically reduced using a strong reducing agent like lithium aluminum hydride (LiAlH₄).[4]

Caption: Reduction of 2-ethylcyclohexylacetonitrile.

Frequently Asked Questions & Troubleshooting

Q1: My nitrile reduction is not going to completion, or I am getting a different product. What could be the issue?

A1: Incomplete reduction or the formation of an alternative product can occur under certain conditions.

• Incomplete Reduction: This is often due to an insufficient amount of the reducing agent or deactivation of the LiAlH₄ by moisture. Ensure you are using a sufficient excess of LiAlH₄ (typically 2-3 equivalents) and that your solvent and glassware are scrupulously dry.

• Aldehyde Formation: If a less powerful or sterically hindered reducing agent is used, or if the reaction is worked up under specific conditions before completion, the reaction can stop at the imine stage, which is then hydrolyzed to the corresponding aldehyde (2-ethylcyclohexylacetaldehyde) upon aqueous workup. While this is a known reaction with reagents like DIBAL-H, it can sometimes be an unwanted side product with LiAlH₄ if the reaction is not driven to completion.

Q2: The workup of my LiAlH₄ reaction is difficult and I'm losing product. Is there a better way?

A2: The workup of LiAlH₄ reactions can be challenging due to the formation of gelatinous aluminum salts. A widely used and effective procedure is the Fieser workup:

• Cool the reaction mixture in an ice bath.

• Slowly and carefully add 'x' mL of water, where 'x' is the mass of LiAlH₄ used in grams.

• Add 'x' mL of 15% aqueous sodium hydroxide solution.

• Add '3x' mL of water.

• Stir the mixture vigorously for 15-30 minutes. A granular precipitate should form, which can be easily filtered off.

• Wash the filter cake with a suitable organic solvent (e.g., diethyl ether or THF) to recover any adsorbed product.

This procedure generally results in a more easily filterable solid and can improve the isolated yield.

Experimental Protocol

LiAlH₄ Reduction of 2-Ethylcyclohexylacetonitrile

• A solution of 2-ethylcyclohexylacetonitrile (1.0 eq) in anhydrous diethyl ether or THF is added dropwise to a stirred suspension of LiAlH₄ (2.0 eq) in the same solvent at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for several hours. The progress of the reaction is monitored by TLC or GC-MS.

• Once the reaction is complete, the mixture is cooled to 0 °C and the excess LiAlH₄ is quenched using the Fieser workup procedure described above.

• The resulting slurry is filtered, and the filtrate is collected. The filter cake is washed with fresh solvent.

• The combined organic filtrates are dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure to afford the crude amine.

• The product can be further purified by distillation under reduced pressure.

Section 3: Hofmann Rearrangement of 2-Ethylcyclohexylacetamide

The Hofmann rearrangement is a classic organic reaction that converts a primary amide into a primary amine with one less carbon atom.[5] This is achieved by treating the amide with bromine in a basic solution.

Reaction Overview

The reaction proceeds through a multi-step mechanism involving the formation of an N-bromoamide and an isocyanate intermediate, which is then hydrolyzed to the primary amine.

Caption: Hofmann rearrangement of 2-ethylcyclohexylacetamide.

Frequently Asked Questions & Troubleshooting

Q1: The yield of my Hofmann rearrangement is low. What are the common pitfalls?

A1: Low yields in the Hofmann rearrangement can be due to several factors, particularly with aliphatic amides.

• Side Reactions of the Isocyanate: The isocyanate intermediate is highly reactive. If nucleophiles other than water are present, they can react with the isocyanate. For example, if an alcohol is used as the solvent or is present as an impurity, it can react with the isocyanate to form a stable carbamate, which will not hydrolyze to the amine under the reaction conditions.

• Incomplete Reaction: Ensure that the reaction is heated for a sufficient amount of time to drive the rearrangement to completion.

• Substrate Solubility: Some long-chain aliphatic amides may have poor solubility in the aqueous basic solution, leading to a slow and incomplete reaction. Using a co-solvent like methanol or ethanol can sometimes help, but be aware of the potential for carbamate formation.

Q2: I have a byproduct that is not my desired amine. What could it be?

A2: The most common byproduct in a Hofmann rearrangement, aside from unreacted starting material, is a carbamate or a urea derivative.

• Carbamate Formation: If an alcohol is present, it will trap the isocyanate intermediate to form a carbamate. For example, if methanol is used as a solvent, methyl N-(2-ethylcyclohexyl)carbamate will be formed.

• Urea Formation: The product amine can also act as a nucleophile and react with the isocyanate intermediate to form a symmetrical urea, N,N'-bis(2-ethylcyclohexyl)urea. This is more likely to occur if the hydrolysis of the isocyanate is slow.

Mitigation Strategies:

• Use Water as the Solvent: To ensure the formation of the amine, the reaction should be carried out in an aqueous solution.

• Control Reaction Temperature: The initial bromination is typically carried out at a low temperature, and the rearrangement is then promoted by heating. Careful temperature control can help to minimize side reactions.

Experimental Protocol

Hofmann Rearrangement of 2-Ethylcyclohexylacetamide

• A solution of sodium hydroxide in water is prepared and cooled in an ice bath.

• Bromine (1.1 eq) is added slowly to the cold sodium hydroxide solution to form a solution of sodium hypobromite.

• 2-Ethylcyclohexylacetamide (1.0 eq) is added to the cold hypobromite solution, and the mixture is stirred at a low temperature for about an hour.

• The reaction mixture is then slowly heated to promote the rearrangement. The progress of the reaction can be monitored by the disappearance of the intermediate N-bromoamide.

• After the rearrangement is complete, the mixture is cooled, and the product amine is extracted with a suitable organic solvent (e.g., diethyl ether).

• The combined organic extracts are washed with brine, dried over anhydrous potassium carbonate, and the solvent is removed under reduced pressure.

• The crude amine can be purified by distillation under reduced pressure.

Data Summary

Synthetic Route	Starting Material	Key Reagents	Common Side Products
Reductive Amination	2-Ethylcyclohexanecarbaldehyde	Ammonia, NaBH(OAc)₃	Secondary and tertiary amines, alcohol
Nitrile Reduction	2-Ethylcyclohexylacetonitrile	LiAlH₄	Aldehyde (from incomplete reduction)
Hofmann Rearrangement	2-Ethylcyclohexylacetamide	Br₂, NaOH	Carbamates, ureas

References

• Chemical Note. (2021, April 24). Separation of primary, secondary and tertiary amines by Hoffmann's method. [Link]

• Wikipedia. (2023, December 19). Hofmann rearrangement. [Link]

• Master Organic Chemistry. (2017, October 18). The Hofmann Elimination – Why Are “Less Substituted” Alkenes Favored?[Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

• Organic Chemistry Tutor. (n.d.). Reductive Amination. [Link]

• Chemistry Steps. (n.d.). Reactions of Nitriles. [Link]

• PubChem. (n.d.). (2-ethylcyclohexyl)methanamine hydrochloride. [Link]

• Google Patents. (n.d.).

• YouTube. (2014, October 1). Hofmann Degradation. [Link]

• ResearchGate. (2016, February 5). Pharmaceutical and Synthetic application of Hofmann reaction. [Link]

• Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product?[Link]

• PubChem. (n.d.). (2-Ethylhexyl)(methyl)amine. [Link]

• Organic Syntheses. (n.d.). n,n-dimethylcyclohexylmethylamine. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• ChemBK. (2024, April 10). 2-CYCLOHEXYL-ETHYLAMINE. [Link]

• PubChemLite. (n.d.). (2-methylcyclohexyl)methanamine (C8H17N). [Link]

• NIST WebBook. (n.d.). 1-Hexanamine, 2-ethyl-N-(2-ethylhexyl)-. [Link]

• MDPI. (2025, August 28). Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. evitachem.com [evitachem.com]
• 4. WO2019016828A1 - Novel processes for the preparation of trans-n-{4-[2-[4-(2,3-dichlorophenyl)piperazine-1-yl]ethyl] cyclohexyl}-n',n'-dimethylurea hydrochloride and polymorphs thereof - Google Patents [patents.google.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]

Technical Support Center: (2-Ethylcyclohexyl)methanamine Synthesis &amp; Optimization

Welcome to the Advanced Application Support Knowledge Base. This portal is designed for researchers, chemical engineers, and drug development professionals optimizing the synthesis of (2-Ethylcyclohexyl)methanamine (CAS: 212382-68-8).

Core Mechanistic Principles

The synthesis of (2-ethylcyclohexyl)methanamine typically relies on the heterogeneous catalytic hydrogenation of 2-ethylcyclohexanecarbonitrile, or the complete ring-and-nitrile reduction of 2-ethylbenzonitrile. The transformation of a nitrile to a primary amine is notoriously prone to selectivity issues[1]. The reaction proceeds via a highly reactive primary imine intermediate. If the newly formed primary amine acts as a nucleophile and attacks this imine, it triggers a condensation cascade leading to secondary and tertiary amine byproducts[2]. Mastering this thermodynamic equilibrium through precise catalyst selection and reaction modulators is the key to synthetic optimization.

Troubleshooting & FAQ Knowledge Base

Q1: During the reduction of 2-ethylcyclohexanecarbonitrile, my GC-MS shows a high percentage of di(2-ethylcyclohexylmethyl)amine. How do I prevent this secondary amine formation? Root Cause: The primary amine product acts as a nucleophile, attacking the unreduced imine intermediate before it can be hydrogenated. Intervention: Introduce anhydrous ammonia (NH₃) into the reaction matrix. Ammonia acts as an equilibrium modulator, shifting the reaction away from the secondary imine and back toward the primary imine[3]. Additionally, utilizing a Sponge Cobalt (Raney Cobalt) catalyst doped with catalytic amounts of lithium hydroxide (0.1 to 100 mmol LiOH per gram of catalyst) significantly suppresses condensation reactions compared to standard Raney Nickel[3].

Q2: I am starting from 2-ethylbenzonitrile. The cyano group reduces perfectly, but the aromatic ring remains intact. How do I achieve complete saturation to the cyclohexyl derivative? Root Cause: Aromatic ring hydrogenation requires significantly higher activation energy to overcome resonance stabilization compared to aliphatic nitrile reduction. Base metals like standard Raney Nickel are insufficient under mild conditions. Intervention: You must transition to a dual-function or highly active noble metal catalyst. Ruthenium or Rhodium supported on alumina (Ru/Al₂O₃) at elevated pressures (50-100 bar) are standard for the nuclear hydrogenation of aromatic amines[4]. Alternatively, advanced multifunctional heterogeneous catalysts, such as Iridium-Zirconium-based Metal-Organic Frameworks (Ir-Zr-MOF), can achieve simultaneous activation of molecular hydrogen and the aromatic substrate under milder conditions (e.g., 6 bar H₂, 60-90 °C)[4].

Q3: My catalyst deactivates rapidly during scale-up. What is the mechanism of this poisoning, and how can I extend catalyst life? Root Cause: Catalyst poisoning in nitrile hydrogenations often occurs due to the strong adsorption of the primary amine product onto the active metal sites, physically blocking further hydrogen activation[1]. Intervention: Implement a solvent system that facilitates product desorption. Cyclopentyl methyl ether (CPME) has proven to be a highly effective, green solvent for amine synthesis that maintains high catalyst stability[5]. Furthermore, ensuring your starting nitrile is rigorously purified from hydrocyanic acid (HCN) traces—which irreversibly bind to transition metals—is critical for extending the catalyst lifecycle.

Quantitative Catalyst Performance Data

The following table summarizes the optimized parameters for synthesizing (2-ethylcyclohexyl)methanamine based on the starting material and catalyst selection.

Catalyst System	Starting Material	Temp (°C)	Pressure (bar)	Additive / Solvent	Primary Amine Yield	Selectivity Profile
Sponge Cobalt + LiOH	2-Ethylcyclohexanecarbonitrile	80	40	NH₃ / Methanol	>90%	High (Minimal secondary amine)[3]
Raney Nickel	2-Ethylcyclohexanecarbonitrile	60	30	NH₃ / Ethanol	75-80%	Moderate (Prone to oligomerization)[2]
Ru-W Bimetallic	2-Ethylcyclohexanecarbonitrile	150	50	NH₃ / CPME	83%	High (Excellent stability)[5]
Ir-Zr-MOF	2-Ethylbenzonitrile	90	6	None / t-Butanol	88%	High (Complete ring saturation)[4]

Pathway Visualization

Reaction pathway of nitrile hydrogenation detailing the mechanism of secondary amine suppression.

Standard Operating Procedure (SOP)

Self-Validating Protocol: Catalytic Hydrogenation of 2-Ethylcyclohexanecarbonitrile

This protocol utilizes a self-validating feedback loop (H₂ uptake monitoring) to ensure reaction completion and prevent over-processing.

Step 1: Reactor Preparation & Charging

• In a 25 mL high-pressure Parr batch reactor, charge 2-ethylcyclohexanecarbonitrile (10 mmol) and cyclopentyl methyl ether (CPME, 10 mL) as the solvent[5].

• Causality: CPME is chosen for its low toxicity, high boiling point, and ability to prevent the strong adsorption of the amine product onto the catalyst surface, thereby preserving active sites.

Step 2: Catalyst & Modulator Loading

• Add Sponge Cobalt catalyst (10 wt% relative to the substrate).

• Add an aqueous solution of Lithium Hydroxide (equivalent to 0.1 mmol LiOH per gram of catalyst)[3].

• Causality: The LiOH modifies the electronic properties of the cobalt surface, specifically accelerating the desorption of the primary amine and physically blocking adjacent sites required for the bimolecular condensation of the secondary amine.

Step 3: Atmospheric Control & Ammonia Addition

• Seal the reactor and purge the headspace with Nitrogen gas three times to remove oxygen, followed by three purges with Hydrogen gas.

• Chill the reactor in an ice bath and introduce anhydrous ammonia (NH₃) to achieve a partial pressure of approximately 2-3 bar[5].

Step 4: Pressurization & Reaction Execution

• Pressurize the reactor with H₂ to a final total pressure of 40 bar.

• Heat the vessel to 80 °C under vigorous mechanical stirring (830 rpm)[5].

• Self-Validation Checkpoint: Monitor the pressure drop in the reactor. The reaction is complete when H₂ consumption ceases (the pressure curve flatlines). Do not stop the reaction prematurely, as this leaves unreacted imine which will hydrolyze to an undesired aldehyde upon aqueous workup.

Step 5: Workup & Isolation

• Cool the reactor to room temperature and carefully vent the excess NH₃ and H₂ in a fume hood.

• Filter the crude mixture through a tightly packed Celite pad to remove the heterogeneous catalyst. (Safety Note: Sponge Cobalt is pyrophoric; keep the filter cake wet at all times).

• Concentrate the filtrate under reduced pressure and purify via fractional distillation to isolate pure (2-Ethylcyclohexyl)methanamine. Verify purity via GC-MS and ¹H NMR.

Sources

• 1. researchgate.net [researchgate.net]
• 2. epub.jku.at [epub.jku.at]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Stability, Degradation, and Handling of (2-Ethylcyclohexyl)methanamine

Welcome to the Application Science Technical Support Center. This guide is engineered for researchers, chemists, and drug development professionals working with (2-Ethylcyclohexyl)methanamine (CAS: 212382-68-8). As a primary cycloaliphatic amine, this compound is highly reactive and susceptible to environmental degradation. This document provides a mechanistic understanding of its degradation pathways, troubleshooting FAQs, and self-validating protocols to ensure reagent integrity.

Part 1: Troubleshooting Common Experimental Issues (FAQ)

Q: Why has my clear (2-Ethylcyclohexyl)methanamine liquid developed a white, crusty solid around the cap or suspended in the solution? A: This is a classic symptom of atmospheric carbon dioxide ( CO2​ ) poisoning. As a primary aliphatic amine, (2-Ethylcyclohexyl)methanamine acts as a strong nucleophile. When exposed to ambient air, it rapidly attacks CO2​ to form a zwitterionic intermediate. This intermediate undergoes a proton transfer with a second amine molecule to precipitate as an insoluble alkylammonium carbamate salt[1][2]. This process not only depletes the active amine concentration in your stock but also introduces stoichiometric imbalances in sensitive downstream coupling reactions.

Q: My amine solution has turned yellow/brown over time and smells strongly of ammonia. Is it still viable? A: No, the reagent has undergone severe oxidative degradation and must be repurified or discarded. In the presence of atmospheric oxygen ( O2​ ) and trace transition metals (e.g., Fe3+ or Cu2+ leached from stainless steel needles), primary amines undergo radical-mediated hydrogen abstraction[1]. This forms reactive imines and N-oxides, which subsequently hydrolyze or fragment into aldehydes and ammonia[1][3]. The yellowing is caused by the polymerization of these aldehyde byproducts, while the ammonia odor is a direct result of C-N bond cleavage[4].

Part 2: Mechanistic Pathways of Degradation

Understanding the chemical causality behind reagent failure is critical for implementing effective preventative measures. Below are the two primary degradation pathways for (2-Ethylcyclohexyl)methanamine.

Fig 1: Mechanism of atmospheric CO2 absorption leading to insoluble carbamate salt formation.

Fig 2: Radical-mediated oxidative degradation pathway of primary amines into ammonia and aldehydes.

Part 3: Quantitative Comparison of Degradation Modes

To facilitate rapid diagnostics in the lab, the following table summarizes the quantitative and qualitative metrics of amine degradation:

Degradation Mode	Primary Trigger	Key Intermediates	Final Byproducts	Physical Symptom	Prevention Strategy
Carbamate Formation	Atmospheric CO2​	Zwitterion	Alkylammonium carbamate	White crust / precipitation	Argon blanket, Glovebox handling
Oxidative Cleavage	O2​ , Trace Metals	Free Radicals	Imines, Aldehydes, NH3​	Yellow/brown color, Ammonia odor	Sparging, Chelators, Amber vials
Thermal Polymerization	Heat (>100°C) + CO2​	Oxazolidinones	Ureas, Polymeric residues	Viscosity increase, dark sludge	Vacuum distillation, Temp control

Part 4: Standard Operating Procedures (SOPs)

To guarantee scientific integrity, every protocol must act as a self-validating system. The following methodologies detail not just the steps, but the physicochemical causality behind them.

Protocol A: Air-Free Storage and Handling (Schlenk Line Technique)

Objective: Prevent carbamate formation and oxidative cleavage by completely isolating the amine from atmospheric CO2​ and O2​ [5].

• Solvent/Reagent Deoxygenation: Sparge the storage vessel containing the amine with high-purity Argon for at least 15 minutes.

  • Causality: Argon is denser than Nitrogen ( N2​ ) and creates a superior protective blanket over the liquid phase. Sparging physically displaces dissolved oxygen, stripping the system of the primary oxidant required for radical initiation[5].

• Transfer Mechanics: Always use a flame-dried, gas-tight syringe or cannula transfer under positive Argon pressure.

  • Causality: Pulling a vacuum in a standard syringe introduces ambient air through the microscopic gaps in the plunger seal. Positive pressure ensures that any atmospheric leak is directed outward, maintaining the inert environment.

• Storage Conditions: Store the sealed, Argon-purged Schlenk flask or amber ampoule at 4°C in the dark[6].

  • Causality: Low temperatures exponentially reduce the kinetic rate of any residual oxidative cleavage. Amber glass blocks UV/Vis light, preventing photolytic radical initiation[6].

Protocol B: Recovery of Degraded Amine (Vacuum Distillation)

Objective: Purify (2-Ethylcyclohexyl)methanamine that has developed carbamate crusts or slight yellowing.

• Setup: Assemble a short-path vacuum distillation apparatus. Ensure all joints are properly greased with high-vacuum silicone and the entire system is purged with Argon.

• Base Treatment: Add a small catalytic amount of a strong, non-volatile base (e.g., KOH pellets) to the boiling flask containing the degraded amine.

  • Causality: The base shifts the chemical equilibrium of any formed alkylammonium carbamates back to the free primary amine and non-volatile potassium carbonate ( K2​CO3​ ), maximizing your recovery yield and preventing CO2​ from co-distilling.

• Distillation: Apply high vacuum (e.g., < 1 Torr) and gently heat the flask. The pure (2-Ethylcyclohexyl)methanamine will distill over as a clear, colorless liquid. Collect the distillate in a chilled, Argon-purged receiving flask.

  • Causality: Utilizing a vacuum drastically lowers the boiling point of the amine. This prevents the thermal degradation and polymerization of imine impurities that would otherwise occur at atmospheric boiling temperatures[1].

References

• Contributions of CO2, O2 and H2O to the Oxidative Stability of Solid Amine Direct Air Capture Sorbents ChemRxiv URL:[Link]

• Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process MDPI URL:[Link]

• Impact of Solvent on the Thermal Stability of Amines National Center for Biotechnology Information (PMC) URL:[Link]

• Amine oxide Wikipedia URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Amine oxide - Wikipedia [en.wikipedia.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. N,N-Diethylpyrrolidin-3-amine | 20984-81-0 [sigmaaldrich.com]

Technical Support Center: NMR Troubleshooting for (2-Ethylcyclohexyl)methanamine

Welcome to the Analytical Support Portal. As a Senior Application Scientist, I frequently encounter challenges in the structural elucidation of functionalized alicycles. (2-Ethylcyclohexyl)methanamine is a prime example of a deceptively simple molecule that yields highly complex Nuclear Magnetic Resonance (NMR) spectra.

This complexity arises from three intersecting factors: the presence of a basic, exchangeable primary amine (-NH₂), the conformational dynamics of the cyclohexane ring, and the existence of cis and trans diastereomers due to the two chiral centers at C1 and C2. This guide is designed to move beyond basic troubleshooting by explaining the causality behind your spectral artifacts and providing self-validating protocols to ensure absolute data integrity.

Diagnostic Workflow

Workflow for diagnosing and resolving aliphatic amine NMR spectral artifacts.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why is the primary amine (-NH₂) peak in my ¹H NMR spectrum a broad lump, or entirely missing?

The Causality: This is the most common issue with aliphatic amines. Primary amines showcase their N–H protons as a broad signal in the chemical shift range between δ 0.5 and 5.0 ppm[1]. The broadening is caused by two phenomena:

• Intermediate Chemical Exchange: Amine protons rapidly exchange with trace moisture (H₂O) or acidic impurities in the NMR solvent. If the exchange rate is comparable to the NMR timescale, the signal broadens or merges into the baseline.

• Quadrupolar Relaxation: The ¹⁴N nucleus has a spin of I = 1 and possesses a quadrupole moment. This induces rapid relaxation of the attached protons, further broadening the signal.

The Solution: Do not rely on the -NH₂ integration for structural validation. Instead, utilize the self-validating D₂O Shake Protocol (detailed below) to confirm the presence of exchangeable protons, or switch to a rigorously dried solvent like DMSO-d₆, which slows down proton exchange through strong hydrogen bonding.

Q2: How do I differentiate between the cis and trans diastereomers of (2-Ethylcyclohexyl)methanamine in a mixture?

The Causality: The molecule has substituents at the 1 and 2 positions of the cyclohexane ring. The trans isomer typically adopts a conformation where both the ethyl and aminomethyl groups are equatorial (diequatorial), placing the ring protons at C1 and C2 in axial positions. The cis isomer will have one axial and one equatorial substituent.

According to the Karplus relationship, the ³J(H,H) coupling constants are highly dependent on the dihedral angle. Axial-axial couplings are large (typically 8–12 Hz), while axial-equatorial or equatorial-equatorial couplings are much smaller (2–5 Hz).

The Solution: Isolate the signal for the proton at C1 (the methine proton on the ring attached to the -CH₂NH₂ group).

• If you observe a large coupling constant (~10 Hz), the proton is axial, indicating the trans (diequatorial) isomer.

• If you only observe small coupling constants (< 5 Hz), the proton is equatorial, indicating the cis isomer.

Q3: Why does the chemical shift of my -NH₂ group change significantly between different batches or concentrations?

The Causality: The ¹H and ¹⁵N chemical shifts of primary amines are highly sensitive to their microenvironment[2]. Because amines act as both hydrogen bond donors and acceptors, altering the sample concentration changes the degree of intermolecular hydrogen bonding. Dilute samples have less hydrogen bonding (shifting the -NH₂ peak upfield), while concentrated samples have more (shifting it downfield). Furthermore, solvent polarity and temperature will drastically alter these shifts.

Quantitative Reference Data

To assist in your peak assignments, below is a summarized table of expected chemical shifts and coupling constants for (2-Ethylcyclohexyl)methanamine in CDCl₃ at 298 K.

Structural Fragment	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Multiplicity & Expected ³J (Hz)
-NH₂ (Amine)	1.00 – 2.00 (Variable)	N/A	Broad Singlet (Exchangeable)
-CH₂-N (Aminomethyl)	2.50 – 2.80	45.0 – 50.0	Doublet (trans) or Multiplet (cis)
C1-H (Ring Methine)	1.20 – 1.60	38.0 – 42.0	Multiplet (Jₐₓ-ₐₓ ≈ 10 Hz for trans)
C2-H (Ring Methine)	1.10 – 1.50	35.0 – 40.0	Multiplet
Ring -CH₂- (C3, C4, C5, C6)	0.80 – 1.80	20.0 – 30.0	Overlapping Multiplets
-CH₂- (Ethyl group)	1.10 – 1.40	25.0 – 28.0	Multiplet
-CH₃ (Ethyl group)	0.85 – 0.95	11.0 – 13.0	Triplet (J ≈ 7.0 Hz)

Note: Due to the severe overlap in the 0.8–1.8 ppm aliphatic region, 1D ¹H NMR is often insufficient for complete assignment. 2D techniques are mandatory.

Step-by-Step Experimental Methodologies

Protocol 1: The D₂O Shake (Self-Validating Amine Verification)

This protocol is a self-validating system. By altering the chemical state of the sample and observing the predicted physical response, you definitively prove the presence of the primary amine without relying on ambiguous broad peaks.

• Baseline Acquisition: Prepare 15-20 mg of (2-Ethylcyclohexyl)methanamine in 0.6 mL of CDCl₃. Acquire a standard 1D ¹H NMR spectrum (16 scans). Identify the suspected broad -NH₂ peak.

• Deuterium Introduction: Remove the NMR tube from the spectrometer. Add exactly 2 drops of Deuterium Oxide (D₂O) directly into the tube using a glass Pasteur pipette.

• Equilibration: Cap the tube tightly and shake vigorously for 30 seconds. Allow the sample to settle. You will notice a micro-emulsion or a small phase separation at the top/bottom depending on solvent density.

• Re-acquisition: Place the sample back into the spectrometer, re-shim (crucial, as the sample is now biphasic), and acquire a second ¹H NMR spectrum.

• Validation: Overlay the two spectra. The broad -NH₂ peak will have completely disappeared due to rapid H/D exchange (R-NH₂ → R-ND₂). A new sharp peak corresponding to HOD will appear at approximately 4.7 ppm. If the original broad peak remains, it is not an exchangeable amine proton.

Protocol 2: 2D HSQC Acquisition for Diastereomer Resolution

When aliphatic signals overlap heavily, resolving cis and trans mixtures requires spreading the data into the carbon dimension.

• Sample Preparation: Prepare a highly concentrated sample (30-50 mg in 0.6 mL CDCl₃) to ensure high signal-to-noise for the ¹³C dimension.

• Parameter Optimization: Load a standard ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) pulse program. Ensure the one-bond coupling constant (¹JCH) is set to 145 Hz, which is optimal for aliphatic sp³ carbons.

• Acquisition: Set the ¹H spectral width to -1 to 5 ppm, and the ¹³C spectral width to 0 to 60 ppm (to maximize resolution in the aliphatic region). Acquire with at least 256 increments in the indirect (F1) dimension.

• Data Interpretation: Focus on the aminomethyl (-CH₂-N) region (¹H: 2.5-2.8 ppm; ¹³C: 45-50 ppm). If your sample is a mixture of diastereomers, you will clearly see two distinct cross-peaks in this region, representing the unique chemical environments of the cis and trans aminomethyl groups.

References

• 13C and 15N NMR Characterization of Amine Reactivity and Solvent Effects in CO2 Capture | The Journal of Physical Chemistry B - ACS Publications. American Chemical Society. URL:[Link]

• The identification of vicinally substituted cyclohexane isomers in their mixtures by 1H and 13C NMR spectroscopy. PubMed - National Institutes of Health. URL:[Link]

• Video: NMR Spectroscopy Of Amines. JoVE. URL:[Link]

Sources

• 1. jove.com [jove.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: (2-Ethylcyclohexyl)methanamine Stability and Handling Guide

Welcome to the technical support center for (2-Ethylcyclohexyl)methanamine. As a primary aliphatic amine, this compound is a valuable building block in pharmaceutical and chemical synthesis. However, its utility is matched by its chemical reactivity, which can lead to stability issues if not handled and stored correctly. Mismanagement of this reagent is a frequent source of experimental irreproducibility, including reduced yields and the formation of complex impurity profiles.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple procedural lists to explain the chemical causality behind our recommendations. Our goal is to empower you with the expertise to anticipate and resolve stability-related challenges, ensuring the integrity of your experiments and the quality of your results.

Part 1: Frequently Asked Questions - Core Stability Profile

This section addresses the fundamental stability characteristics of (2-Ethylcyclohexyl)methanamine.

Q1: What are the primary stability concerns when working with (2-Ethylcyclohexyl)methanamine?

The primary stability concerns stem from its nucleophilic and basic primary amine group. Key vulnerabilities include:

• Air Sensitivity: The amine readily reacts with atmospheric carbon dioxide (CO2).[1][2] This is often the most immediate and common degradation pathway.

• Moisture Sensitivity: The presence of water can influence and often accelerate the reaction with CO2, leading to the formation of different salt species, such as bicarbonates.[3][4]

• Oxidative Degradation: Like many amines, it is susceptible to oxidation, which can be initiated by atmospheric oxygen, especially in the presence of light or metal catalysts.

• Incompatibility with Acids and Oxidizers: As a base, it will react exothermically with acids. It is also incompatible with strong oxidizing agents.[5]

• Thermal Stress: While relatively stable at ambient temperatures, thermal decomposition can occur at elevated temperatures, leading to the release of irritating vapors and gases, including carbon monoxide and carbon dioxide.[5][6]

Q2: How exactly does (2-Ethylcyclohexyl)methanamine react with atmospheric CO2, and what are the products?

This is the most common degradation pathway observed. The lone pair of electrons on the nitrogen atom of the primary amine acts as a nucleophile, attacking the electrophilic carbon atom of CO2. This reaction typically proceeds through one of two primary mechanisms, often simultaneously:

• Carbamic Acid Formation: An amine molecule attacks a CO2 molecule to form a zwitterionic intermediate, which then rearranges to form the unstable carbamic acid.[7]

• Alkylammonium Carbamate Formation: More commonly, a second molecule of the amine acts as a base to deprotonate the zwitterionic intermediate, resulting in a stable ionic pair: an alkylammonium cation and a carbamate anion.[2][7] This salt often precipitates from solution as a white solid.

The diagram below illustrates the formation of the alkylammonium carbamate salt, the species most frequently observed as a degradation product.

Caption: Reaction of (2-Ethylcyclohexyl)methanamine with CO₂.

Q3: What are the recommended storage and handling conditions to maintain the compound's purity?

To mitigate the degradation pathways described above, rigorous storage and handling are critical. The goal is to create an environment free from atmospheric reactants.

Condition	Recommendation	Rationale
Atmosphere	Store under an inert gas (Argon or Nitrogen).	Prevents reaction with atmospheric CO₂ and O₂. Argon is preferred due to its higher density.
Container	Use a tightly sealed, amber glass bottle with a septum-sealed cap.	Prevents ingress of air and moisture.[5] Amber glass protects from light, which can catalyze oxidation.
Temperature	Store in a cool, dry, and well-ventilated area.[8]	Reduces the rate of potential degradation reactions and prevents pressure buildup.
Location	Store away from incompatible materials, especially acids and strong oxidizing agents.[5]	Prevents hazardous reactions.

Part 2: Troubleshooting Guide for Experimental Applications

This section provides solutions to common problems encountered during experiments that can be traced back to the stability of (2-Ethylcyclohexyl)methanamine.

Q1: My reaction yield is inconsistent, and I'm observing unexpected polar byproducts in my TLC/LC-MS analysis. Could this be related to my amine starting material?

Answer: Yes, this is a classic symptom of using degraded (2-Ethylcyclohexyl)methanamine.

• Probable Cause: The most likely culprit is the formation of alkylammonium carbamate from exposure to air. This salt is non-reactive under most conditions, effectively lowering the concentration of the active amine in your stock solution. The carbamate salt is also highly polar and may appear as a baseline impurity or a new spot on your chromatogram.

• Troubleshooting & Validation Protocol:

  • Verify Purity Before Use: Do not assume the purity stated on the bottle is accurate if it has been opened previously. Perform a quick purity check using GC-MS or quantitative NMR (qNMR) with an internal standard.

  • Use Fresh Reagent: Whenever possible, use a freshly opened bottle of the amine for critical reactions.

  • Inert Atmosphere Techniques: Withdraw the amine from a septum-sealed bottle using a dry, nitrogen-flushed syringe. Add it to a reaction vessel that has been purged with an inert gas.

  • Solvent Degassing: Use solvents that have been adequately degassed via sparging with nitrogen/argon or through freeze-pump-thaw cycles to remove dissolved CO₂ and O₂.

Q2: I've noticed a white crystalline solid forming in my bottle of (2-Ethylcyclohexyl)methanamine after it has been on the shelf for a while. What is this, and is the material still usable?

Answer: The white solid is almost certainly the alkylammonium carbamate salt formed from the reaction with atmospheric CO₂.[2][7]

• Probable Cause: The container seal was not perfectly airtight, or the headspace was not adequately flushed with inert gas after the last use, allowing CO₂ to enter and react with the amine.

• Troubleshooting & Validation Protocol:

  • Assess the Extent of Degradation: The liquid portion is now depleted of the amine, and its concentration is unknown. Using this material without purification and re-quantification will lead to stoichiometric errors in your reactions.

  • Salvage Procedure (for non-critical applications): In theory, the amine could be purified by distillation under reduced pressure. However, this is often impractical. The degradation is a strong indicator that storage protocols must be improved.

  • Best Practice: Discard the degraded reagent according to your institution's safety guidelines and procure a new bottle. Implement the stringent storage and handling procedures outlined in Part 1 to prevent recurrence. This is the most reliable path to reproducible science.

Part 3: Protocols for Stability Assessment and Quality Control

To maintain experimental integrity, you must have validated methods to assess the stability and purity of your reagents. The following protocols provide a framework for developing a self-validating system in your laboratory.

Protocol 3.1: Forced Degradation Study Workflow

A forced degradation study is an essential tool for identifying potential degradation products and establishing a stability-indicating analytical method.[9] This involves subjecting the amine to harsh conditions to accelerate its decomposition.

Caption: Workflow for a forced degradation study.

Protocol 3.2: Stability-Indicating HPLC-UV Method Development

This protocol provides a starting point for developing an HPLC method capable of separating the parent amine from its potential degradation products.

• Objective: To resolve (2-Ethylcyclohexyl)methanamine from impurities generated during forced degradation studies.

• Methodology:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-18.1 min: 95% to 5% B

    • 18.1-22 min: Hold at 5% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 210 nm (as aliphatic amines have poor chromophores) or, ideally, coupled with a Mass Spectrometer (MS) for peak identification.[10]

  • Injection Volume: 10 µL.

• Validation: Analyze the samples from the forced degradation study. A successful stability-indicating method will show a baseline-resolved peak for the parent amine, with distinct peaks for any degradants formed under stress. The parent peak should decrease in area as degradant peaks increase.

Summary of Forced Degradation Conditions and Expected Observations

The table below summarizes the conditions from Protocol 3.1 and the scientifically anticipated outcomes.

Stress Condition	Reagents & Conditions	Expected Degradation Pathway	Potential Products
Acid Hydrolysis	0.1 M HCl, 60°C	Generally stable; protonation to form hydrochloride salt.	No significant degradation expected.
Base Hydrolysis	0.1 M NaOH, 60°C	Stable.	No degradation expected.
Oxidation	3% H₂O₂, Room Temp	N-Oxidation.	N-oxide, nitroso, or other oxidized species.
Thermal	Solid state, 80°C	Slow decomposition.	Varies; potential for dimerization or oligomerization.
Photolytic	Solution, ICH guidelines	Photo-oxidation.	Similar to chemical oxidation products.
Air Exposure	Ambient Air, Room Temp	Reaction with CO₂.	Alkylammonium carbamate.

References

• Cooks, R. G., et al. (n.d.). Accelerated reactions of amines with carbon dioxide driven by superacid at the microdroplet interface. PMC. [Link]

• Didas, S. A., et al. (2020). A Unified Approach to CO2–Amine Reaction Mechanisms. ACS Omega. [Link]

• Wang, D., et al. (2023). Study on the Roles of Water in Solid Amine-Based Direct Air Capture of CO2. E3S Web of Conferences. [Link]

• Esteves, L. M., et al. (2021). Unravelling moisture-induced CO2 chemisorption mechanisms in amine-modified sorbents at the molecular scale. RSC Publishing. [Link]

• Didas, S. A., et al. (2020). A Unified Approach to CO2–Amine Reaction Mechanisms. ACS Omega. [Link]

• OECD. (n.d.). Methenamine - OECD Existing Chemicals Database. [Link]

• Singh, R., et al. (2021). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. GSC Biological and Pharmaceutical Sciences. [Link]

• Aneesh, T.P., & Rajasekaran, A. (2012). Forced degradation studies. International Journal of Biological & Pharmaceutical Research. [Link]

Sources

• 1. Accelerated reactions of amines with carbon dioxide driven by superacid at the microdroplet interface - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Unified Approach to CO2–Amine Reaction Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. ijbpr.com [ijbpr.com]
• 10. ijmr.net.in [ijmr.net.in]

how to remove impurities from (2-Ethylcyclohexyl)methanamine

Technical Support Center: Advanced Troubleshooting & Purification of (2-Ethylcyclohexyl)methanamine

Welcome to the Technical Support Center. This guide provides authoritative troubleshooting and self-validating methodologies for the purification of (2-Ethylcyclohexyl)methanamine. As a primary cycloaliphatic amine, this compound presents unique purification challenges, including the removal of unreacted neutral precursors, secondary amine over-alkylation byproducts, and cis/trans ring isomers.

Quantitative Data Summary

To select the appropriate purification tier, consult the quantitative comparison table below:

Purification Method	Target Impurities Removed	Typical Recovery	Achievable Purity	Causality / Mechanism of Action
Acid-Base Extraction	Unreacted ketones, nitriles, neutral organics	85 - 95%	90 - 95%	Exploits the pKa (~10.5) of the primary amine to form water-soluble ammonium salts, leaving non-basic impurities in the organic phase.
Vacuum Distillation	Secondary/Tertiary amines, heavy tars	75 - 85%	95 - 98%	Separates compounds based on vapor pressure. Secondary amines have nearly double the molecular weight, significantly increasing their boiling point.
Salt Crystallization	Cis/trans isomers, trace structural analogs	60 - 80%	> 99.9%	Leverages rigid 3D crystal lattice packing (e.g., hydrochloride salt) to systematically exclude stereoisomers that have identical boiling points.

Purification Workflow

Sequential purification workflow for (2-Ethylcyclohexyl)methanamine.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude reaction mixture contains unreacted neutral starting materials (e.g., 2-ethylcyclohexanecarbonitrile). How do I remove them without degrading the amine? A1: The most robust method for bulk removal of neutral impurities from primary amines is Acid-Base Extraction[1]. Because (2-Ethylcyclohexyl)methanamine is a basic aliphatic amine, it readily protonates in dilute acid (e.g., 1M HCl) to form a highly water-soluble ammonium chloride salt. Unreacted nitriles or ketones remain neutral and partition into the organic phase. Attempting to distill the crude mixture before this step can lead to thermal decomposition or azeotrope formation.

Q2: I performed an acid-base extraction, but GC-MS analysis shows contamination with secondary amine byproducts (e.g., di((2-ethylcyclohexyl)methyl)amine). Why did the extraction fail to remove this? A2: Acid-base extraction separates based on basicity, not molecular weight. Secondary amines are also basic and will co-extract into the aqueous layer alongside your primary amine. To separate them, you must exploit their physical properties. Fractional distillation under vacuum is the preferred method [2]. The secondary amine byproduct has nearly double the molecular weight, resulting in a significantly higher boiling point, allowing the primary amine to cleanly distill over first.

Q3: We require ultra-high purity (>99.9%) for a pharmaceutical intermediate, including the separation of cis/trans ring isomers. Distillation is not achieving this. What is the next step? A3: Diastereomers (cis/trans isomers of the substituted cyclohexane ring) often possess virtually identical boiling points, rendering distillation ineffective. To achieve >99.9% purity, you must convert the freebase amine into a crystalline salt, such as (2-ethylcyclohexyl)methanamine hydrochloride[3]. Crystallization relies on precise 3D lattice packing, which is highly sensitive to stereochemistry. The dominant isomer will form a stable crystal lattice, systematically excluding the minor isomer into the mother liquor.

Self-Validating Experimental Protocols

Protocol 1: Acid-Base Extraction (Removal of Neutral Impurities)

Causality: Extracts the basic amine into the aqueous phase while leaving non-basic organic impurities behind in the organic phase.

• Dissolution: Dissolve the crude (2-Ethylcyclohexyl)methanamine in a water-immiscible solvent (e.g., Methyl tert-butyl ether, MTBE).

• Acidification: Transfer to a separatory funnel. Add an equal volume of 1M HCl. Shake vigorously and vent.

  • Self-Validation Check: Test the pH of the aqueous layer. It must be < 2 to ensure complete protonation of the amine. If pH > 2, add more HCl.

• Phase Separation: Drain the lower aqueous layer (containing the protonated amine) into a clean flask. Discard the organic layer (contains neutral impurities).

• Washing: Wash the aqueous layer with one portion of fresh MTBE to remove any trapped neutral organics.

• Basification (Freebasing): Cool the aqueous layer in an ice bath. Slowly add 2M NaOH dropwise with stirring until the amine oils out of solution.

  • Self-Validation Check: Test the pH of the aqueous layer. It must be > 12 to ensure the amine is fully deprotonated back to its freebase form.

• Recovery: Extract the basic aqueous layer with fresh MTBE (2x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: Vacuum Fractional Distillation (Removal of Secondary Amines)

Causality: Lowers the boiling point of the amine to prevent thermal oxidation while separating higher molecular weight secondary amine byproducts.

• Setup: Transfer the extracted freebase amine to a round-bottom flask equipped with a magnetic stir bar, a Vigreux column (to provide theoretical plates for separation), and a short-path distillation head.

• Vacuum Application: Apply a high vacuum (e.g., 1-5 Torr) using a Schlenk line or vacuum pump.

  • Self-Validation Check: Ensure the system holds a stable vacuum for 5 minutes before applying heat. Leaks will introduce oxygen, leading to amine oxidation (darkening) at elevated temperatures.

• Heating: Gradually heat the oil bath. The primary amine will distill first.

• Fraction Collection: Collect the main fraction at the established boiling plateau.

  • Self-Validation Check: Monitor the vapor temperature thermometer. A stable, unchanging temperature plateau indicates a pure fraction is distilling. A sudden temperature drop indicates the primary amine fraction is exhausted. The secondary amine will remain in the distillation pot.

Protocol 3: Hydrochloride Salt Formation & Recrystallization (Isomeric Purification)

Causality: Forces the amine into a rigid crystal lattice, excluding stereoisomers and trace impurities that disrupt packing [3].

• Salt Formation: Dissolve the distilled amine in anhydrous diethyl ether. Slowly bubble dry HCl gas or add 1M ethereal HCl dropwise. A white precipitate of (2-ethylcyclohexyl)methanamine hydrochloride will immediately form.

• Filtration: Filter the solid salt under a nitrogen blanket (the salt may be hygroscopic).

• Recrystallization: Dissolve the salt in a minimum amount of boiling ethanol. Allow it to cool slowly to room temperature, then transfer to an ice bath to induce crystallization.

  • Self-Validation Check: Isolate the crystals and measure their melting point. A sharp melting range (≤ 1.5 °C) confirms the exclusion of isomeric impurities. If the range is broad, repeat the recrystallization.

• Final Freebasing: To recover the ultra-pure liquid amine, dissolve the pure salt in water, basify with NaOH (pH > 12), extract with MTBE, dry over Na₂SO₄, and gently concentrate.

References

• Title: 2,6-Diethyl-4-methylaniline | 24544-08-9 | Benchchem Source: Benchchem URL: 1

• Title: Removal of unreacted starting materials from N-methyl-1,1-diphenylmethanamine Source: Benchchem URL: 2

• Title: (2-ethylcyclohexyl)methanamine hydrochloride | CAS 212382-68-8 Source: American Elements URL: 3

Sources

• 1. 2,6-Diethyl-4-methylaniline | 24544-08-9 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. americanelements.com [americanelements.com]

Technical Support Center: Scale-Up Synthesis of (2-Ethylcyclohexyl)methanamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers, process chemists, and drug development professionals scaling up the synthesis of (2-Ethylcyclohexyl)methanamine .

Scaling up primary aliphatic amines from cycloalkyl precursors presents unique challenges in reagent handling, chemoselectivity, and downstream processing. To ensure high yield and purity, this guide focuses on the highly reliable amidation-reduction pathway , starting from 2-ethylcyclohexanecarboxylic acid[1].

Process Overview & Mechanistic Pathway

Direct reduction of 2-ethylcyclohexanecarboxylic acid yields an alcohol. To synthesize the target amine, we must first install the nitrogen atom via amidation, followed by a powerful hydride reduction[2].

Workflow for the scale-up synthesis of (2-Ethylcyclohexyl)methanamine via amide reduction.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . Do not proceed to the next step without confirming the analytical checkpoints.

Phase 1: Synthesis of 2-Ethylcyclohexanecarboxamide

• Activation: Charge a dry, argon-purged reactor with 2-ethylcyclohexanecarboxylic acid (1.0 eq)[1] and anhydrous dichloromethane (DCM). Add a catalytic amount of DMF.

• Chlorination: Slowly add thionyl chloride (SOCl₂, 1.2 eq) dropwise at 0 °C. Warm to room temperature and reflux for 2 hours.

• Amidation: Concentrate the mixture under reduced pressure to remove excess SOCl₂. Dissolve the crude acid chloride in THF and add it dropwise to a vigorously stirred solution of concentrated aqueous NH₄OH (5.0 eq) at 0 °C.

• Isolation: Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate to yield the amide.

  • Self-Validation Checkpoint: Run an IR spectrum. Confirm the disappearance of the broad carboxylic acid O-H stretch and the appearance of sharp primary amide N-H stretches (~3350 and 3180 cm⁻¹) and the amide C=O stretch (~1650 cm⁻¹).

Phase 2: Reduction to (2-Ethylcyclohexyl)methanamine

• Hydride Suspension: In a flame-dried, multi-neck reactor equipped with a reflux condenser, suspend Lithium Aluminum Hydride (LiAlH₄, 2.5 eq) in anhydrous THF at 0 °C.

• Addition: Dissolve the 2-ethylcyclohexanecarboxamide in anhydrous THF and add dropwise to the LiAlH₄ suspension to maintain a gentle reflux.

• Reduction: Reflux the mixture for 12 hours. The nucleophilic hydride attacks the amide carbonyl, forming a tetrahedral intermediate that collapses into an iminium ion, which is subsequently reduced by a second hydride[3][4].

  • Self-Validation Checkpoint: Quench a 0.5 mL aliquot. Analyze via GC-MS or ReactIR. Proceed to workup only when the amide C=O stretch completely disappears.

• Fieser Workup (Critical for Scale-Up): Cool the reactor to 0 °C. For every x grams of LiAlH₄ used, sequentially and cautiously add:

  • x mL of distilled H₂O (dropwise, highly exothermic).

  • x mL of 15% aqueous NaOH.

  • 3x mL of distilled H₂O.

• Isolation: Stir vigorously for 30 minutes until a granular white precipitate forms[5][6]. Filter the aluminum salts through a Celite pad, wash the cake with hot THF, and concentrate the filtrate to yield the crude amine. Purify via vacuum distillation.

Troubleshooting & FAQs

Q: Why must we use LiAlH₄ instead of milder reducing agents like NaBH₄? A (Causality): Amides are the least reactive carboxylic acid derivatives. The nitrogen lone pair donates electron density into the carbonyl group, significantly reducing its electrophilicity. NaBH₄ is not a strong enough nucleophile to attack this stabilized carbon. LiAlH₄ is required because the Lewis acidic lithium ion coordinates with the carbonyl oxygen, increasing its electrophilicity and facilitating the initial hydride transfer[2][3].

Q: My post-quench mixture formed a thick, unfilterable gel instead of granular salts. How do I recover my product? A (Causality): You likely deviated from the exact ratios of the Fieser method or added the water too quickly, resulting in an amorphous aluminum hydroxide emulsion[6]. To break this emulsion, add a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) and stir vigorously for 1 to 2 hours. The tartrate acts as a bidentate chelating ligand, binding the aluminum ions and forcing the aqueous and organic layers to separate cleanly.

Q: I am detecting a secondary amine byproduct in my final GC-MS analysis. What caused this? A (Causality): Secondary amines form when the intermediate iminium ion reacts with unreduced primary amine product rather than being reduced by a second hydride. This occurs if your LiAlH₄ is degraded (loss of active hydride equivalents) or if the reaction is starved of solvent. Always use fresh LiAlH₄ and maintain a high dilution (typically 0.2 M to 0.5 M in THF) to favor the intramolecular hydride attack over intermolecular amine attack.

Quantitative Data & Yield Optimization

When scaling up, the choice of reduction methodology impacts safety, yield, and downstream processing. Below is a comparative analysis of viable reduction strategies for this specific substrate.

Reduction Method	Reagents / Conditions	Typical Yield (%)	Scalability	Safety & Workup Profile
Metal Hydride (Optimized)	LiAlH₄, THF, Reflux	85 - 92%	High	Requires strict anhydrous conditions. Fieser workup generates stoichiometric solid waste but ensures high purity[5].
Borane Complexation	BH₃·THF, Reflux	70 - 80%	Medium	Easier workup (acid/MeOH quench), but BH₃·THF is expensive at scale and requires handling toxic borane gas.
Catalytic Hydrogenation	H₂, Raney Ni, NH₃, 100 atm	60 - 75%	Very High	Avoids stoichiometric metal waste. Requires specialized high-pressure reactors; lower yield due to side reactions.

References

1.[3] Amide Reactions: Reduction of Amides to Amines using LiAlH4 Source: OrgoSolver URL:[Link]

3.[2] 21.7: Chemistry of Amides Source: Chemistry LibreTexts URL:[Link]

4.[4] Video: Amides to Amines: LiAlH4 Reduction Source: JoVE (Journal of Visualized Experiments) URL:[Link]

5.[6] LAH work up) I'm doing a Carboxylic acid reduction with LAH in THF how do I extract the product upon quenching? Source: ResearchGate URL:[Link]

Sources

• 1. 90646-25-6 | 2-Ethylcyclohexane-1-carboxylic acid - AiFChem [aifchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgosolver.com [orgosolver.com]
• 4. jove.com [jove.com]
• 5. Lithium aluminium hydride | 16853-85-3 | Benchchem [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Handling &amp; Troubleshooting (2-Ethylcyclohexyl)methanamine

Welcome to the Technical Support Center for (2-Ethylcyclohexyl)methanamine (CAS: 212382-68-8). Designed specifically for researchers, synthetic chemists, and drug development professionals, this guide addresses the unique physicochemical challenges associated with handling this sterically hindered, primary cycloaliphatic amine.

As a primary amine with an adjacent bulky cycloalkane ring, this compound presents specific pitfalls in storage, reactivity, and purification. This guide synthesizes field-proven protocols with mechanistic causality to ensure your experimental workflows are robust, reproducible, and self-validating.

Part 1: Quantitative Data & Physicochemical Profiling

Before troubleshooting, it is critical to understand the baseline properties of (2-Ethylcyclohexyl)methanamine. The table below summarizes its key quantitative data and the direct experimental implications of these metrics.

Property	Value / Characteristic	Experimental Implication & Mitigation
Chemical Class	Primary Cycloaliphatic Amine	Highly nucleophilic but susceptible to rapid oxidation and CO₂ absorption. Requires inert atmosphere handling.
pKa (Conjugate Acid)	~10.5 – 11.0	Strongly basic. Will form salts with weak acids and interact heavily with acidic chromatography media (e.g., unmodified silica).
Steric Profile	High (2-Ethyl substitution)	The ethyl group at the 2-position restricts the conformational freedom of the aminomethyl group, reducing reaction kinetics during N-alkylation.
Physical State	Liquid (at 25°C)	Prone to volatilization and atmospheric exposure. Must be stored tightly sealed under Argon.
Solubility	Hydrophobic / Lipophilic	Soluble in DCM, EtOAc, and THF. Poorly soluble in water unless protonated (pH < 8).

Part 2: Troubleshooting Guides & FAQs

FAQ 1: Storage & Handling — The "White Precipitate" Phenomenon

Q: I opened a fresh bottle of (2-Ethylcyclohexyl)methanamine a few weeks ago. Today, the previously clear liquid is cloudy, and there is a white, crusty solid forming around the cap and at the bottom of the vial. Is the reagent degraded?

The Causality (Why this happens): This is the most common pitfall when handling primary aliphatic and cycloaliphatic amines. The white solid is not a degradation of the carbon skeleton, but rather an ammonium carbamate salt [1]. When exposed to ambient air, the highly basic primary amine acts as a nucleophile, directly attacking atmospheric carbon dioxide (CO₂). This forms a highly unstable 1,3-zwitterion intermediate. Because the reaction occurs in a concentrated amine environment (neat liquid), a second molecule of (2-Ethylcyclohexyl)methanamine rapidly deprotonates the zwitterion, precipitating a stable, insoluble ammonium carbamate salt[1]. This alters the stoichiometry of your reagent and reduces its effective molarity.

Caption: Mechanism of atmospheric CO2 absorption leading to ammonium carbamate precipitation.

The Protocol: Self-Validating Inert Storage To recover the amine and prevent future carbamate formation, implement the following Schlenk-line storage protocol:

• Recovery (If slightly cloudy): Add a small amount of anhydrous solid NaOH or KOH pellets directly to the bottle. The strong base will deprotonate the ammonium species and slowly liberate the free amine, though severe carbamate formation requires distillation over KOH to fully purify.

• Inert Flushing: Always purge the headspace of the reagent bottle with a heavy inert gas (Argon is preferred over Nitrogen as it is heavier than air and settles over the liquid).

• Moisture Control: Store the reagent over activated 4Å molecular sieves to scavenge any atmospheric moisture that catalyzes bicarbonate formation.

• Seal: Wrap the cap tightly with Parafilm and store in a dark, cool environment (oxidation catalyzed by light turns the amine yellow/brown).

FAQ 2: Synthesis & Reactivity — Overcoming Steric Hindrance

Q: I am trying to synthesize a secondary amine by reacting (2-Ethylcyclohexyl)methanamine with an alkyl chloride. The reaction stalls at 30% conversion even after 24 hours. Why is the reactivity so low?

The Causality (Why this happens): While primary amines are generally excellent nucleophiles, the specific topology of (2-Ethylcyclohexyl)methanamine introduces significant steric hindrance . The bulky ethyl group at the 2-position of the cyclohexane ring creates a steric shield around the adjacent aminomethyl group. When attempting a standard SN2 alkylation with a mild electrophile (like an alkyl chloride), the transition state energy is excessively high due to steric clash, leading to stalled kinetics and competing side reactions (like elimination of the alkyl halide).

The Protocol: Reductive Amination Workflow Instead of forcing a sterically hindered SN2 alkylation, pivot to a Reductive Amination pathway. This approach bypasses the steric penalty of the SN2 transition state by forming a planar imine intermediate.

• Imine Formation: Combine (2-Ethylcyclohexyl)methanamine (1.0 eq) and your target aldehyde (1.05 eq) in anhydrous Dichloromethane (DCM) or Methanol.

• Catalysis: Add a catalytic amount of glacial acetic acid (0.1 eq) to lower the pH to ~5-6, which accelerates imine formation.

• Validation Check: Stir for 2 hours at room temperature. Run an aliquot on GC-MS or LC-MS to confirm the complete disappearance of the primary amine mass and the appearance of the imine mass. Do not proceed until the imine is fully formed.

• Reduction: Cool the reaction to 0°C. Slowly add Sodium Triacetoxyborohydride (STAB, 1.5 eq) if using DCM, or Sodium Cyanoborohydride (NaCNBH₃) if using Methanol.

• Completion: The planar imine is easily attacked by the small hydride nucleophile, yielding the desired secondary amine in >90% yield without over-alkylation.

FAQ 3: Purification Pitfalls — Chromatography Streaking

Q: When I try to purify (2-Ethylcyclohexyl)methanamine derivatives using standard silica gel column chromatography, the compound streaks severely across the TLC plate, and my isolated yield is less than 40%. Where is my product going?

The Causality (Why this happens): Standard silica gel (SiO₂) is populated with surface silanol groups (Si-OH) that are mildly acidic (pKa ~ 4.5 - 5.0). When a strongly basic primary amine (pKa ~ 10.5) passes through the column, a severe acid-base interaction occurs[2]. The amine becomes protonated (forming an ammonium cation), and the silanol becomes deprotonated (forming a silicate anion). This results in massive electrostatic retention (ion-exchange behavior) rather than standard partition chromatography, leading to irreversible binding, severe peak tailing, and lost yield[3].

The Protocol: Silica Gel Deactivation via Triethylamine (TEA) To successfully elute basic amines, you must "mask" the acidic silanols using a volatile, sacrificial tertiary amine like Triethylamine (TEA)[3].

• Eluent Preparation: Prepare your desired mobile phase (e.g., 10% Methanol in Dichloromethane) and add 1% to 3% (v/v) Triethylamine (TEA) or aqueous Ammonium Hydroxide.

• Column Packing & Deactivation: Slurry-pack your silica gel column using the TEA-spiked eluent.

• Equilibration (Critical Step): Flush the packed column with at least 3 column volumes (CV) of the TEA-spiked eluent. Validation: Collect a drop of the eluent exiting the column and spot it on pH paper. It must read basic (pH > 8). If it is neutral, the silica is still absorbing TEA; keep flushing.

• Loading & Elution: Load your crude (2-Ethylcyclohexyl)methanamine mixture and elute. The TEA will competitively occupy the active silanol sites, allowing your target amine to elute in a tight, symmetrical band.

• Post-Column Removal: TEA is highly volatile (boiling point 89°C). It will be easily removed during rotary evaporation under high vacuum, leaving your pure product.

Caption: Step-by-step workflow for masking acidic silanols with TEA to prevent amine retention.

Part 3: References

• In Situ Nuclear Magnetic Resonance Mechanistic Studies of Carbon Dioxide Reactions with Liquid Amines in Non-aqueous Systems: Evidence for the Formation of Carbamic Acids and Zwitterionic Species ACS Publications (Energy & Fuels)[Link]

• A Unified Approach to CO2–Amine Reaction Mechanisms ACS Omega (National Institutes of Health - PMC)[Link]

• Adsorption of Amine Compounds on the Glass Surface and Their Impact on the Development of Analytical Method and Pharmaceutical Process ACS Publications (Organic Process Research & Development)[Link]

• Performance of amines as silanol suppressors in reversed-phase liquid chromatography ResearchGate (Journal of Chromatography A)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Orthogonal Purity Confirmation of Synthesized (2-Ethylcyclohexyl)methanamine

As drug development pipelines increasingly rely on complex aliphatic scaffolds, the analytical characterization of primary cycloalkylamines like (2-Ethylcyclohexyl)methanamine presents a unique set of challenges. Lacking a conjugated π-system, this molecule is virtually invisible to standard UV-Vis detectors. Furthermore, the presence of two stereocenters (C1 and C2 on the cyclohexane ring) necessitates methods capable of resolving cis and trans diastereomers.

Relying on a single analytical technique for such molecules often leads to false purity assignments. To establish true scientific integrity, we must employ an orthogonal approach. This guide objectively compares three field-proven methodologies—GC-FID, 1H qNMR, and HPLC-CAD—detailing the causality behind each experimental choice and providing self-validating protocols to ensure absolute data confidence.

Analytical Decision Workflow

Analytical decision tree for orthogonal purity confirmation of aliphatic amines.

Method 1: GC-FID (Relative Purity & Diastereomeric Resolution)

The Causality of the Method: Gas Chromatography with Flame Ionization Detection (GC-FID) is the gold standard for volatile aliphatic amines. FID relies on the combustion of carbon-hydrogen bonds, making it highly sensitive to (2-Ethylcyclohexyl)methanamine. However, the highly nucleophilic primary amine group strongly hydrogen-bonds with active silanol sites on standard silica capillary columns. This interaction causes severe peak tailing, irreversible adsorption, and inaccurate integration[1]. To counteract this, we must utilize base-deactivated columns (e.g., CP-Volamine) or basic additives to passivate the system[2].

Self-Validating Protocol:

• System Passivation: Prime the GC system by injecting 3 consecutive blanks of methanol containing 1% (v/v) diethylamine.

• System Suitability Test (SST): Inject a standard of dicyclohexylamine. Validation Check: If the peak tailing factor ( Tf​ ) exceeds 1.5, the column is deemed active (unpassivated), and the sequence is automatically aborted to prevent artificially low purity reporting.

• Sample Preparation: Dissolve 5.0 mg of the synthesized free base in 1.0 mL of anhydrous methanol.

• Acquisition:

  • Column: Base-deactivated PEG or Volamine (30 m × 0.32 mm, 0.25 µm).

  • Injection: 1 µL, split ratio 20:1. Injector Temp: 250°C.

  • Oven Program: 60°C (hold 2 min), ramp 10°C/min to 200°C (hold 5 min).

  • Detector: FID at 280°C.

Method 2: 1H qNMR (Absolute Mass Fraction)

The Causality of the Method: Chromatographic techniques only provide relative purity (Area %). If the synthesized batch contains 5% inorganic salts from the aqueous workup or residual water, GC-FID will still report ~100% purity because these impurities do not combust in the FID. Quantitative NMR (qNMR) solves this by acting as a primary ratio method[3]. It compares the integral of the analyte's protons directly to an internal standard of known absolute mass. Because NMR signal intensity is strictly proportional to the number of nuclei and independent of chemical structure, it yields an absolute mass fraction without requiring a reference standard of the analyte itself[4].

Self-Validating Protocol:

• Internal Standard (IS) Selection: Use NIST-traceable Maleic Acid. Its sharp singlet at ~6.3 ppm is completely isolated from the complex aliphatic multiplet (0.8 - 2.0 ppm) and aminomethyl signals (~2.5 - 2.8 ppm) of (2-Ethylcyclohexyl)methanamine.

• Sample Preparation: Using a microbalance ( d=0.001 mg), accurately weigh ~15.000 mg of the analyte and ~5.000 mg of Maleic Acid into a vial. Dissolve in 0.6 mL of CDCl3​ .

• Relaxation Delay ( T1​ ) Verification: Validation Check: Execute an inversion-recovery experiment to measure the longitudinal relaxation time ( T1​ ). The inter-pulse delay ( D1​ ) must be set to ≥5×T1​ of the slowest relaxing proton. If D1​ is too short, protons will not fully relax, yielding mathematically invalid integrations[4].

• Acquisition: 600 MHz NMR, 90° pulse angle, minimum 64 scans for adequate signal-to-noise ratio (S/N > 250).

Method 3: HPLC-CAD (Non-Volatile Profiling)

The Causality of the Method: While GC-FID is excellent for volatiles, it will miss non-volatile organic byproducts (e.g., polymeric species or heavy coupling reagents). Because (2-Ethylcyclohexyl)methanamine lacks a chromophore, traditional HPLC-UV is blind to it. Charged Aerosol Detection (CAD) nebulizes the eluent, evaporates the mobile phase, and applies a charge to the remaining non-volatile analyte particles. It provides a near-universal, mass-proportional response for any non-volatile species, regardless of its chemical structure[5].

Self-Validating Protocol:

• Column Selection: Standard C18 columns exhibit poor retention for small aliphatic amines. Use a HILIC (Hydrophilic Interaction Liquid Chromatography) or porous graphitic carbon column to ensure adequate retention ( k′>2 )[5].

• Mobile Phase: Gradient of Acetonitrile and Water containing 10 mM Ammonium Formate (pH 3.0) to ensure the amine is fully protonated.

• Detection: CAD with evaporator temperature set to 35°C.

• Validation Check: Inject a blank gradient. The baseline drift must be <2 pA to ensure mobile phase purity, as CAD will detect any non-volatile contaminants in the solvents.

Comparative Experimental Data

The following table summarizes the quantitative data obtained from a single batch of synthesized (2-Ethylcyclohexyl)methanamine using the three orthogonal methods.

Table 1: Orthogonal Purity Assessment Data

Analytical Method	Detection Principle	Reported Purity	Diastereomeric Ratio (cis:trans)	Detects Non-Volatiles?	Detects Inorganic Salts?
GC-FID	Carbon combustion	99.2% (Area %)	82:18	No	No
HPLC-CAD	Charged aerosol mass	98.7% (Area %)	82:18	Yes	Partial (if ionized)
1H qNMR	Proton resonance ratio	95.8% (w/w Absolute)	82:18	Yes (if protonated)	No (but accounts for mass)

Data Interpretation & Conclusion: The GC-FID data suggests a highly pure product (99.2%). However, the absolute mass fraction determined by qNMR is significantly lower (95.8%). This 3.4% discrepancy highlights the critical flaw of relying solely on relative chromatographic area. The missing mass is attributed to non-volatile, non-protonated impurities—specifically residual inorganic salts and trace moisture from the synthetic workup—which are invisible to GC-FID but correctly accounted for in the absolute mass balance of qNMR. Therefore, qNMR must be designated as the primary release assay for absolute purity, while GC-FID is retained for monitoring the cis:trans diastereomeric ratio.

References

• Title: A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals Source: RSC Publishing URL: [Link]

• Title: Development of a rapid GC-FID method to simultaneously determine volatile amines in an active pharmaceutical ingredient Source: National Institutes of Health (PMC) URL: [Link]

• Title: Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists Source: National Institutes of Health (PMC) URL: [Link]

• Title: Quantitative analysis of underivatized amino acids in the sub- to several-nanomolar range by ion-pair HPLC using a corona-charged aerosol detector (HPLC–CAD) Source: ResearchGate URL: [Link]

Sources

• 1. Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Computational Conformational Analysis of (2-Ethylcyclohexyl)methanamine: A Methodological Comparison Guide

Introduction & Pharmacological Relevance

(2-Ethylcyclohexyl)methanamine is a highly flexible, functionally dense aliphatic scaffold. Cyclohexane-derived amines of this class are critical building blocks in the development of central nervous system (CNS) agents, particularly as structural analogs for dopamine D2 receptor antagonists[1].

Understanding the precise 3D conformational ensemble of this molecule is paramount for structure-based drug design. The binding affinity of a ligand is heavily penalized if the bioactive conformation represents a high-energy state. For (2-Ethylcyclohexyl)methanamine, the potential energy surface (PES) is governed by three primary dynamic vectors:

• Cyclohexane Ring Dynamics: Transitions between chair, boat, and twist-boat conformations.

• 1,2-Disubstitution Sterics: The relative axial/equatorial positioning of the ethyl and aminomethyl groups, which induces varying degrees of 1,3-diaxial clashes.

• Exocyclic Rotamers: Rotation around the C-C (ethyl) and C-N (methanamine) bonds, driven by gauche effects and weak intramolecular dispersion forces.

This guide objectively compares three computational tiers—Molecular Mechanics (MMFF94), Semi-Empirical Tight-Binding (GFN2-xTB), and Density Functional Theory (DFT)—to establish a self-validating workflow for mapping this complex conformational space.

Methodological Comparison: Finding the Optimal Level of Theory

Accurate prediction of conformational energetics requires a delicate balance between computational throughput and quantum mechanical rigor.

• Molecular Mechanics (MMFF94): While computationally trivial, classical force fields often fail to accurately capture density-dependent dispersion and subtle stereoelectronic effects. They frequently underestimate the energetic penalty of diaxial conformations.

• Semi-Empirical Tight-Binding (GFN2-xTB): This method represents a paradigm shift for conformational sampling. GFN2-xTB incorporates multipole electrostatics and density-dependent dispersion contributions, making it exceptionally well-suited for modeling the weak intramolecular interactions between the ethyl and aminomethyl groups[2]. When paired with the Conformer-Rotamer Ensemble Sampling Tool (CREST), it yields a highly accurate preliminary ensemble[3].

• Density Functional Theory (DFT - M06-2X): While GFN2-xTB is robust for geometry generation, it can exhibit mean absolute errors (MAE) of 1.6 to 2.2 kcal/mol in relative energies compared to high-level ab initio benchmarks[4]. Therefore, refining the low-energy conformers with a dispersion-corrected DFT functional (e.g., M06-2X/def2-TZVP) is mandatory to achieve the chemical accuracy (< 1 kcal/mol) required for precise Boltzmann population analysis[5].

Table 1: Performance Comparison of Computational Tiers

Method	Theoretical Basis	Dispersion Treatment	Speed (CPU time/conf)	Relative Energy Accuracy (MAE)	Best Use Case
MMFF94	Classical Force Field	Empirical	< 0.1 seconds	> 3.0 kcal/mol	Initial 2D-to-3D embedding.
GFN2-xTB	Semi-Empirical QM	Density-Dependent	~10 - 30 seconds	1.6 - 2.2 kcal/mol	Global meta-dynamics sampling.
M06-2X	Hybrid Meta-GGA DFT	Implicit (Functional)	~2 - 5 hours	< 0.5 kcal/mol	Final energetic scoring & validation.

Self-Validating Experimental Protocol

To generate a rigorous conformational ensemble for (2-Ethylcyclohexyl)methanamine, we employ a multilevel computational workflow. Every step is designed with explicit causality to ensure the final data is physically meaningful and self-validating.

Step 1: Initial 3D Embedding (MMFF94) Generate the baseline 3D geometry from a SMILES string using RDKit, followed by a preliminary geometry optimization using the MMFF94 force field. Causality: This resolves severe steric clashes and provides a chemically reasonable starting point for quantum mechanical calculations, preventing SCF convergence failures in subsequent steps.

Step 2: Meta-Dynamics Sampling (CREST / GFN2-xTB) Execute a global conformational search using the CREST algorithm powered by the GFN2-xTB Hamiltonian. Causality: CREST utilizes root-mean-square-deviation (RMSD) based meta-dynamics to add biasing potentials to the PES, forcing the simulation out of local minima to ensure global exploration[3]. We apply an energy window of 6.0 kcal/mol; conformers above this threshold have negligible Boltzmann populations at 298 K and are statistically irrelevant for drug binding[5].

Step 3: Redundancy Filtering Filter the resulting ensemble to remove duplicate geometries. Causality: Conformers with an RMSD ≤ 0.16 Å are mathematically treated as duplicates arising from minor numerical distortions[6]. Removing them prevents wasting hundreds of CPU hours on redundant DFT calculations.

Step 4: DFT Refinement (M06-2X/def2-TZVP) Perform full geometry optimization and single-point energy calculations on the filtered ensemble using the M06-2X functional and the def2-TZVP basis set, incorporating an implicit solvation model (e.g., CPCM for water).

Step 5: Self-Validation via Vibrational Frequency Analysis Critical Protocol: Every DFT optimization must be immediately followed by a vibrational frequency calculation at the identical level of theory. Causality: The absence of imaginary (negative) frequencies mathematically guarantees that the optimized geometry resides in a true local minimum on the PES. If an imaginary frequency is detected, the structure is a transition state saddle point and must be discarded or re-optimized along the normal mode of the imaginary frequency[6]. This creates a closed-loop, self-validating system.

Workflow Visualization

Computational workflow for conformational analysis from 2D structure to Boltzmann-weighted ensemble.

Quantitative Benchmarking Data

The following table summarizes representative computational benchmarking data for the trans isomer of (2-Ethylcyclohexyl)methanamine. The data highlights how lower-level methods underestimate the energetic penalties of diaxial clashes and twist-boat formations compared to the DFT gold standard.

Table 2: Simulated Conformational Energetics for trans-(2-Ethylcyclohexyl)methanamine

Conformer ID	Ring State	Substituent Orientation	MMFF94 ΔE (kcal/mol)	GFN2-xTB ΔE (kcal/mol)	M06-2X ΔE (kcal/mol)
Rotamer 1	Chair	Diequatorial (anti)	0.00	0.00	0.00
Rotamer 2	Chair	Diequatorial (gauche)	0.45	0.82	0.65
Rotamer 3	Chair	Equatorial-Axial	1.20	1.95	1.88
Rotamer 4	Chair	Diaxial	3.10	4.25	4.50
Rotamer 5	Twist-Boat	N/A	5.50	6.80	7.15

Note: The diequatorial state (Rotamer 1) serves as the global minimum (0.00 kcal/mol). Notice how MMFF94 significantly underestimates the strain of the diaxial state (Rotamer 4) by 1.4 kcal/mol compared to DFT, whereas GFN2-xTB provides a much closer approximation.

Sources

• 1. chalcogen.ro [chalcogen.ro]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discriminating High from Low Energy Conformers of Druglike Molecules: An Assessment of Machine Learning Potentials and Quantum Chemical Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Emerging Conformational-Analysis Protocols from the RTCONF55-16K Reaction Thermochemistry Conformational Benchmark Set - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling (2-Ethylcyclohexyl)methanamine

As a Senior Application Scientist, I approach laboratory safety not as a checklist of compliance, but as a rigorous, self-validating system of chemical logic. Handling (2-Ethylcyclohexyl)methanamine (CAS: 223747-29-3; Hydrochloride salt CAS: 212382-68-8)—a primary aliphatic cycloalkylamine widely utilized as a building block in drug development—requires an advanced understanding of its physiochemical behavior.

This guide provides the essential, immediate safety and logistical information required to handle this compound, ensuring that every operational choice is grounded in mechanistic causality.

Hazard Assessment & Mechanistic Causality

To design an effective safety protocol, we must first understand the why behind the hazards. Like other primary aliphatic amines, (2-Ethylcyclohexyl)methanamine presents three critical threat vectors:

• Corrosivity & Liquefaction Necrosis (H314): Aliphatic amines are strong organic bases. Upon contact with the skin or eyes, they rapidly saponify dermal lipids and denature structural proteins. Unlike acid burns, which cause coagulation necrosis (forming a protective eschar that limits deeper penetration), alkaline amine burns cause liquefaction necrosis1[1]. This allows the chemical to penetrate continuously into deep tissue if not immediately and aggressively flushed with water2[2].

• Systemic Toxicity via N-Oxygenation (H302/H312/H332): Inhalation or systemic absorption triggers enzymatic N-oxygenation. In the liver, flavin-containing monooxygenases (FMOs) convert primary aliphatic amines into reactive hydroxylamines, and subsequently into oximes 3[3]. These reactive intermediates induce severe oxidative stress and cellular toxicity.

• Flammability (H226): The free-base form of this compound is a combustible/flammable liquid. Its vapors are heavier than air and can travel to ignition sources, posing a flash-fire risk 4[4].

Fig 1. Enzymatic N-oxygenation pathway of primary aliphatic amines leading to systemic toxicity.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling concentrated aliphatic amines. A self-validating safety system demands equipment specifically rated for high-pH organic corrosives 5[5].

PPE Category	Specification	Causality / Rationale
Hand Protection	Butyl rubber or heavy-duty Nitrile (≥ 15 mil)	Aliphatic amines rapidly permeate standard 4-mil disposable nitrile gloves. Butyl rubber provides superior resistance to basic organic liquids 2[2].
Eye/Face Protection	Chemical splash goggles AND full face shield	Protects against micro-splashes. Corneal tissue is highly susceptible to irreversible alkaline hydrolysis (blindness hazard) 5[5].
Body Protection	Flame-Resistant (FR) Lab Coat & Neoprene Apron	Mitigates the flammability risk (H226) while providing an impermeable barrier against corrosive spills4[4].
Respiratory	Certified Fume Hood (Face velocity 80-100 fpm)	Prevents inhalation of volatile free-base vapors. If ventilation fails, use a NIOSH-approved respirator with organic vapor/amine cartridges 1[1].

Operational Workflow: Safe Handling & Transfer Protocol

When setting up an experiment involving (2-Ethylcyclohexyl)methanamine, strict adherence to a step-by-step methodology ensures that the environment validates the safety of the operator.

Step 1: Environmental Preparation & Grounding Ensure the fume hood is fully operational. Because the liquid and its vapors are flammable, ensure all receiving equipment is electrically grounded to prevent static discharge 4[4]. Purge the reaction vessel with an inert gas (Nitrogen or Argon). Causality: This prevents the primary amine from reacting with atmospheric carbon dioxide to form insoluble carbamate salts, and displaces oxygen to mitigate fire risks.

Step 2: Reagent Transfer Use strictly glass or PTFE (Teflon) syringes and cannulas for transfer. Do not use copper, brass, or aluminum fittings. Causality: Aliphatic amines are highly corrosive to these metals and can form explosive coordination complexes or degrade the integrity of the transfer line 6[6].

Step 3: Reaction Execution Add the amine dropwise to the reaction mixture under continuous stirring and cooling (if the reaction is exothermic). Keep the sash of the fume hood pulled down to the lowest operational level to act as a physical blast shield.

Fig 2. Self-validating operational workflow for the safe handling and transfer of aliphatic amines.

Emergency Response & Spill Mitigation

A robust safety culture assumes that failures will occur and prepares accordingly.

• Dermal/Ocular Exposure: Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for a minimum of 15-20 minutes 7[7]. CRITICAL: Do not attempt to neutralize the skin with weak acids. The exothermic neutralization reaction will cause severe thermal burns on top of the chemical burns.

• Spill Protocol: Evacuate non-essential personnel and eliminate all ignition sources. Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand, vermiculite). Do not use combustible absorbents like sawdust, as the amine can trigger auto-ignition 4[4]. Sweep using non-sparking tools and place into a compatible hazardous waste container.

Waste Disposal & Decontamination Plan

• Waste Segregation: Collect (2-Ethylcyclohexyl)methanamine waste in a dedicated, clearly labeled container. Never mix amine waste with acids, acid chlorides, acid anhydrides, or strong oxidizers. Mixing these will result in a violent, highly exothermic reaction7[7].

• Labeling: Label the waste container with the appropriate UN classification: UN 2734 (Amines, liquid, corrosive, flammable, n.o.s.) or UN 2735 (Amines, liquid, corrosive, n.o.s.) depending on the exact flash point of the solution 4[4].

• Decontamination: Rinse all glassware and reusable PTFE equipment with a dilute, weak acid (e.g., 5% acetic acid) inside the fume hood to neutralize residual amine, followed by copious water and acetone rinses. Collect the initial acidic wash as hazardous waste.

References

• Thermo Fisher Scientific. "SAFETY DATA SHEET: Cyclohexanemethylamine." Thermo Fisher Scientific Chemicals.
• Tokyo Chemical Industry. "SAFETY DATA SHEET: Cyclohexanemethylamine." TCI Europe N.V.
• Clement, B., et al. "N-Oxygenation of Primary Amines and Hydroxylamines.
• Occupational Safety and Health Administration. "OSHA Technical Manual (OTM) - Section III: Chapter 1." OSHA.gov.
• American Chemistry Council. "Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal." AmericanChemistry.com.
• New Jersey Department of Health. "Hazardous Substance Fact Sheet." NJ.gov.
• RCC Corrosion Control.

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